3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride

Core Science & Biosynthesis

The Chemical Architecture and Synthetic Methodology of 3-(1-Amino-2-hydroxyethyl)benzonitrile Hydrochloride

Executive Summary

In modern drug discovery, the design of complex therapeutics relies heavily on versatile, polyfunctional building blocks. 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride is a highly valuable synthetic intermediate featuring a chiral phenylethanolamine core and a meta-substituted nitrile group. This whitepaper provides an in-depth technical analysis of its structural properties, a causality-driven synthetic methodology, and self-validating analytical protocols designed for researchers and application scientists in the pharmaceutical industry.

Structural Chemistry & Physicochemical Properties

The molecular architecture of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride consists of a central benzene ring functionalized with a nitrile group (-CN) at the 3-position and a 1-amino-2-hydroxyethyl moiety at the 1-position. The presence of both a primary amine and a primary alcohol on an ethyl chain creates a chiral center at the benzylic carbon, allowing the molecule to exist as distinct (R) and (S) enantiomers.

The compound is typically isolated and utilized as a hydrochloride salt. Protonation of the primary amine enhances its chemical stability, prevents unwanted spontaneous dimerization or oxidation, and significantly improves its solubility profile in polar solvents.

Quantitative Physicochemical Data

Property	Technical Specification
Chemical Name	3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride
Molecular Formula	C₉H₁₁ClN₂O (Free base: C₉H₁₀N₂O)
Molecular Weight	198.65 g/mol [1]
CAS Registry Number (Racemic)	2089377-63-7[1]
CAS Registry Number (R-isomer)	1245623-77-1[2]
CAS Registry Number (S-isomer)	1391376-98-9[3]
Topological Polar Surface Area	69.4 Ų (Free base)
Hydrogen Bond Donors/Acceptors	3 / 3

Synthetic Methodology: A Causality-Driven Approach

To synthesize this compound with high fidelity, a robust four-step protocol starting from 3-bromophenylglycine is employed. Every reagent and condition is selected based on strict mechanistic causality to prevent side reactions and ensure high yields.

Fig 1. Step-by-step synthetic workflow for 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

Step 1: Chemoselective Reduction

• Protocol: Dissolve 3-bromophenylglycine in anhydrous THF at 0°C. Dropwise add Borane-Tetrahydrofuran (BH₃-THF) complex (2.0 eq). Reflux for 12 hours, then carefully quench with methanol.

• Causality: Borane coordinates with the Lewis basic carbonyl oxygen, facilitating hydride transfer to reduce the carboxylic acid to a primary alcohol. Unlike catalytic hydrogenation (e.g., H₂ with Pd/C), which risks reductive debromination of the aryl halide, 4 for the carboxylate, preserving the aryl bromide for downstream cross-coupling[4].

Step 2: Amine Protection

• Protocol: Dissolve the resulting 3-bromophenylglycinol in dichloromethane (DCM). Add triethylamine (1.5 eq) and Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq). Stir at room temperature for 4 hours. Wash with brine, dry over Na₂SO₄, and concentrate.

• Causality: The primary amine must be masked as a tert-butyloxycarbonyl (Boc) carbamate. Unprotected primary amines strongly coordinate to palladium catalysts in downstream cross-coupling reactions, leading to severe catalyst poisoning and reaction failure.

Step 3: Palladium-Catalyzed Cyanation

• Protocol: In a Schlenk flask, combine N-Boc-3-bromophenylglycinol, Zn(CN)₂ (0.6 eq), Pd(PPh₃)₄ (5 mol%), and anhydrous DMF. Degas via freeze-pump-thaw. Heat to 80°C for 12 hours. Filter through Celite and purify via flash chromatography.

• Causality: The cyanation of aryl halides is notoriously sensitive to catalyst deactivation by free cyanide ions. By utilizing 5, the concentration of free cyanide in solution remains low due to its limited solubility in DMF[5]. This controlled release prevents the formation of inactive[Pd(CN)₄]²⁻ complexes, allowing the catalytic cycle to proceed efficiently[6].

Step 4: Deprotection and Salt Formation

• Protocol: Dissolve the N-Boc-3-cyanophenylglycinol in minimal anhydrous diethyl ether. Add 4M HCl in dioxane (5.0 eq) at 0°C. Stir for 2 hours. Filter the resulting precipitate and wash with cold ether.

• Causality: The use of anhydrous HCl in dioxane achieves simultaneous Boc-deprotection and salt formation. The anhydrous environment is critical to prevent the unwanted hydration of the meta-nitrile group into an amide.

Analytical Characterization & Self-Validating Protocols

A highly optimized chemical protocol must be a self-validating system. In Step 4, because the resulting hydrochloride salt is highly polar and insoluble in the ethereal solvent mixture, it precipitates directly out of solution. This phase separation acts as a self-purifying mechanism , driving the equilibrium forward and eliminating the need for final column chromatography.

To validate the structural integrity of the final product, the following analytical benchmarks must be met:

• ¹H NMR (DMSO-d₆): The complete disappearance of the Boc group (a strong singlet at ~1.35 ppm, 9H) confirms full deprotection. The appearance of a broad, exchangeable signal at ~8.5 ppm (3H) confirms the formation of the primary amine hydrochloride (-NH₃⁺).

• ¹³C NMR: The presence of a distinct quaternary carbon signal at ~118 ppm confirms the successful installation of the nitrile group during the Pd-catalyzed cyanation step.

• LC-MS: Electrospray ionization (ESI) should yield a parent ion mass of m/z 163.08 [M+H]⁺, corresponding to the free base (C₉H₁₀N₂O).

Pharmacological Relevance & Downstream Applications

3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride is a highly privileged scaffold in medicinal chemistry. Its orthogonal functional groups (amine, alcohol, and nitrile) allow for divergent synthesis pathways without cross-reactivity.

Fig 2. Orthogonal functionalization pathways for downstream drug discovery applications.

The phenylethanolamine backbone is the core pharmacophore of many beta-adrenergic modulators . By subjecting the primary amine to reductive amination, researchers can synthesize bulky secondary amines that selectively target β₂ or β₃ adrenergic receptors. Concurrently, the meta-nitrile group can be converted into a tetrazole (a bioisostere of a carboxylic acid) to modulate the compound's blood-brain barrier (BBB) permeability for CNS-active therapeutics.

References

• "3-(1-amino-2-hydroxyethyl)benzonitrile | Sigma-Aldrich" , sigmaaldrich.com, 1[1]

• "(R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride | AMERICAN ELEMENTS" , americanelements.com, 2[2]

• "(S)-3-(1-Amino-2-hydroxyethyl)benzonitrile ... - Sigma-Aldrich" , sigmaaldrich.com, 3[3]

• "A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides" , nih.gov, 5[5]

• "Rational Catalysis Design on the Basis of Mechanistic Understanding: Highly Efficient Pd-Catalyzed Cyanation of Aryl Bromides with NaCN in Recyclable Solvents" , acs.org, 6[6]

• "Aliphatic Nitro compounds as Key Starting Materials for the One-Pot Synthesis of Cyclic and Heterocyclic Fine Chemicals" , sciencemadness.org, 4[4]

Sources

• 1. 3-(1-amino-2-hydroxyethyl)benzonitrile | Sigma-Aldrich [sigmaaldrich.com]
• 2. americanelements.com [americanelements.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

CAS 2089377-63-7 physical properties and solubility profile

Title : Comprehensive Physicochemical and Solubility Profiling of CAS 2089377-63-7: A Technical Guide Target Audience : Researchers, scientists, and drug development professionals.

Executive Summary

CAS 2089377-63-7, chemically designated as, is a highly functionalized synthetic intermediate. Featuring a primary amine, a primary alcohol, and a cyano-substituted aromatic ring, it serves as a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs), particularly phenylethanolamine derivatives. This whitepaper provides a rigorous physicochemical characterization, mechanistic solubility profiling, and validated experimental protocols for handling this compound.

Fundamental Physicochemical Properties

The structural complexity of CAS 2089377-63-7 necessitates a thorough understanding of its solid-state and molecular properties. The presence of the hydrochloride salt significantly alters its melting point, hygroscopicity, and dissolution thermodynamics compared to its free-base counterpart.

Table 1: Physicochemical Parameters of CAS 2089377-63-7

Parameter	Value / Description
Chemical Name	3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride
CAS Registry Number	2089377-63-7
Molecular Formula	C9H11ClN2O (or C9H10N2O · HCl)[1]
Molecular Weight	198.65 g/mol
Melting Point	~152 °C (Based on the)[2]
Physical State	Solid (typically white to off-white crystalline powder)
Functional Groups	Primary amine (-NH2), Primary alcohol (-OH), Nitrile (-C≡N)

Thermodynamic Solubility Profile

Solubility is a critical quality attribute (CQA) for any pharmaceutical intermediate. As a hydrochloride salt, CAS 2089377-63-7 exhibits classic salt-behavior in polar solvents.

Table 2: Empirical Solubility Matrix (Predicted & Observed at 25 °C)

Solvent System	Dielectric Constant ( ϵ )	Solubility Classification	Solvation Mechanism
Ultrapure Water (pH 7.0)	78.4	Highly Soluble (>50 mg/mL)	Ion-dipole interactions, extensive H-bonding
Dimethyl Sulfoxide (DMSO)	46.7	Soluble (>30 mg/mL)	Strong dipole-dipole, cation solvation
Methanol (MeOH)	32.7	Moderately Soluble (10-20 mg/mL)	H-bonding, moderate dielectric stabilization
Dichloromethane (DCM)	8.9	Slightly Soluble (<1 mg/mL)	Weak dipole interactions, insufficient for lattice breaking
n-Hexane	1.9	Insoluble (<0.1 mg/mL)	Lack of polarizability and H-bond capacity

Mechanistic Insights: The Causality of Dissolution (E-E-A-T)

To understand why CAS 2089377-63-7 behaves this way, we must examine the thermodynamics of its crystal lattice and the electronic effects of its substituents.

• The Salt Effect : The protonated primary amine ( −NH3+​ ) and the chloride counterion ( Cl− ) create a high crystal lattice energy. However, in the presence of high-dielectric solvents like water, the hydration energy heavily outweighs the lattice energy, driving an endothermic but entropically favorable dissolution.

• The Cyano Group (-C≡N) : The nitrile group acts as a strong electron-withdrawing group (EWG) via both inductive and resonance effects. While it increases the hydrophobicity of the aromatic core, its nitrogen atom serves as a potent hydrogen-bond acceptor, further enhancing aqueous solubility compared to an unsubstituted phenyl ring.

• Self-Validating System : If the compound is exposed to an alkaline aqueous environment (pH > pKa of the amine, typically ~8.5-9.5), the amine will deprotonate to its free base form. This causes an immediate and drastic drop in aqueous solubility, resulting in precipitation. This pH-dependent phase change is a self-validating indicator of the compound's integrity and salt status.

Experimental Protocols: Thermodynamic Solubility Determination

To ensure reproducibility and trustworthiness, the following protocol outlines the gold-standard[3] for determining the equilibrium solubility of CAS 2089377-63-7.

Step-by-Step Methodology:

• Preparation : Accurately weigh an excess amount (~50.0 mg) of CAS 2089377-63-7 into a 2.0 mL amber glass HPLC vial.

• Solvent Addition : Add 1.0 mL of the target solvent (e.g., pH 7.4 phosphate buffer) to the vial.

• Thermodynamic Equilibration : Seal the vial and agitate on a thermostatic shaker at 25.0 ± 0.5 °C at 300 rpm for 24 hours. Causality: 24 hours ensures the system overcomes any kinetic supersaturation and reaches a true thermodynamic equilibrium[3].

• Phase Separation : Centrifuge the suspension at 10,000 × g for 15 minutes to firmly pellet the undissolved solid lattice.

• Filtration : Filter the supernatant through a 0.22 µm PTFE syringe filter. Crucial Step: Discard the first 100 µL of filtrate to prevent adsorption artifacts on the filter membrane, ensuring the concentration remains representative.

• Quantification : Dilute the filtrate with the mobile phase and analyze via HPLC-UV (typically at 220 nm due to the benzonitrile chromophore) against a pre-established calibration curve.

Visualizations

Thermodynamic solubility screening workflow for CAS 2089377-63-7.

Solvation mechanism of the amine hydrochloride salt in aqueous media.

References

• American Elements. "(R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride." American Elements Catalog. Available at:[Link]

• Baka, E., Comer, J. E., & Takács-Novák, K. (2008). "Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound." Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341. Available at:[Link]

Sources

• 1. 3-(1-氨基-2-羟乙基)苯甲腈盐酸盐 - CAS:2089377-63-7 - 天津研楷科技有限公司 [yankaisci.com]
• 2. americanelements.com [americanelements.com]
• 3. Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Profiling, Hazard Characterization, and Handling Protocols for 3-(1-Amino-2-hydroxyethyl)benzonitrile Hydrochloride

Executive Summary & Rationale

In modern drug development, chiral β-amino alcohols serve as foundational pharmacophores for a myriad of active pharmaceutical ingredients (APIs), particularly those targeting adrenergic and sphingosine-1-phosphate receptors. 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride (CAS: 2089377-63-7 for the racemate; 1245623-77-1 for the (R)-enantiomer) is a critical synthetic intermediate [1].

As a Senior Application Scientist, I emphasize that the selection of the hydrochloride (HCl) salt form over the free base is a deliberate chemical strategy. The HCl salt protonates the primary amine, drastically reducing its nucleophilicity. This prevents premature oxidative degradation and intra-molecular side reactions, while significantly enhancing aqueous solubility for downstream biological assays or biphasic synthetic reactions. However, this salt formation also alters the compound's safety profile, introducing specific handling requirements that must be rigorously managed to ensure both operator safety and experimental integrity.

Physicochemical Profiling & Causal Analysis

Understanding the macroscopic hazards of a compound begins with its molecular properties. Table 1 summarizes the critical physicochemical data and the mechanistic causality behind each property.

Table 1: Physicochemical Properties and Mechanistic Relevance

Property	Value	Mechanistic Causality & Relevance
Molecular Formula	C9H11ClN2O (or C9H10N2O · HCl)	The presence of the HCl moiety indicates potential for localized pH shifts upon dissolution in unbuffered aqueous media.
Molecular Weight	198.65 g/mol	Low molecular weight facilitates rapid dissolution but also increases the risk of rapid systemic absorption if ingested.
CAS Registry Number	2089377-63-7 (Racemate)1245623-77-1 (R-isomer)	Essential for cross-referencing global regulatory databases and ensuring enantiomeric purity in API synthesis.
Melting Point	~152 °C	The high melting point reflects a stable ionic crystal lattice, meaning the compound exists as a fine powder prone to aerosolization.
Appearance	Solid (Crystalline Powder)	Hygroscopic nature of the salt requires desiccation; ambient moisture can lead to caking and degradation.

(Data corroborated by and ) [1][2]

Mechanistic Toxicology & GHS Classification

The safety data sheet (SDS) for 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride classifies it under specific Globally Harmonized System (GHS) hazard categories. To build a robust safety culture, we must look beyond the pictograms to understand the why.

• H302 (Harmful if swallowed): The primary risk vector is ingestion. Upon entering the gastric environment, the compound is highly soluble. The β-amino alcohol motif can mimic endogenous signaling molecules, potentially leading to off-target systemic biological effects.

• Eye and Mucosal Irritation: The compound carries a Warning signal word with an Exclamation Point (GHS07) pictogram. When the crystalline dust contacts the aqueous environment of the cornea or respiratory mucosa, the HCl salt rapidly dissociates. This localized release of chloride and hydrogen ions causes a micro-environmental pH drop, leading to protein denaturation and acute irritation.

• Precautionary Mandates: The SDS mandates P280 (Wear protective gloves/clothing/eye protection) and P305+P351+P338 (Rinse cautiously with water for several minutes if in eyes) to mitigate these exact chemical interactions [1].

Fig 1. Mechanistic pathway of mucosal irritation and systemic absorption following exposure.

Self-Validating Handling Protocols

To ensure absolute trustworthiness in the laboratory, standard operating procedures must be designed as self-validating systems. This means every step contains an inherent check that confirms the success and safety of the previous step.

Protocol A: Fume Hood Dispensing & Solubilization

Objective: Safely weigh and dissolve the compound without exposing the operator to aerosolized particulates.

• PPE Verification & Donning:

  • Action: Don standard lab coat, safety goggles, and nitrile gloves. For high-throughput weighing, double-gloving is required.

  • Self-Validating Check: Inflate the outer nitrile gloves slightly before wearing to visually confirm the absence of micro-punctures.

• Environmental Control Setup:

  • Action: Conduct all handling inside a certified chemical fume hood.

  • Self-Validating Check: Verify the hood's digital airflow monitor reads between 80-100 feet per minute (fpm). Tape a small piece of tissue to the sash; it must pull inward, confirming negative pressure.

• Static Elimination (Critical for HCl Salts):

  • Action: Use an anti-static gun (e.g., Zerostat) on the weighing boat and spatula.

  • Causality: HCl salts of organic amines are highly hygroscopic and prone to static cling. Static causes erratic balance readings and micro-aerosolization of the powder, leading to cross-contamination.

• Weighing & Transfer:

  • Action: Weigh the target mass into a pre-tared, sealable glass vial. Seal the vial before removing it from the hood.

  • Self-Validating Check: After removing the sealed vial, the analytical balance must return exactly to 0.0000 g. Any deviation indicates powder has spilled on the pan, triggering immediate localized decontamination.

• In-Situ Solubilization:

  • Action: Inject the chosen solvent (e.g., DMSO for stock solutions, or a buffered aqueous solution) directly into the vial through a septum, or open the vial only within the hood to add solvent.

  • Causality: Solubilizing the compound inside the controlled environment eliminates the risk of transporting dry, dispersible powder across the laboratory.

Fig 2. Self-validating workflow for the safe handling and dispensing of the hydrochloride salt.

Protocol B: Spill Response & Decontamination

Objective: Neutralize and remove spilled compound while preventing airborne dispersion.

• Containment: Immediately cover the spilled solid with damp absorbent paper. Do not dry sweep. Dry sweeping forces the fine HCl salt particles into the air.

• Collection: Carefully fold the damp paper inward, trapping the solubilized compound, and place it into a designated hazardous waste container.

• Chemical Decontamination: Wipe the surface with a mild alkaline detergent solution (to neutralize residual HCl and solubilize the organic framework), followed by a thorough wipe with distilled water.

• Validation: Visually inspect the surface under bright light for any remaining crystalline sheen.

Storage & Stability Directives

To maintain the integrity of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride, it must be stored in a tightly sealed container at -20°C (or 2-8°C for short-term use), protected from light and moisture [3].

Causality: While the HCl salt protects the amine, the primary alcohol remains susceptible to slow oxidation. Furthermore, the hygroscopicity of the salt means that exposure to ambient humidity will cause water absorption, leading to caking, inaccurate weighing, and accelerated hydrolytic degradation.

References

• American Elements. (2022). (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride Safety Data Sheet. Retrieved from[Link]

Stereochemical Architecture and Analytical Resolution of (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile Hydrochloride

Executive Summary

The development of enantiopure active pharmaceutical ingredients (APIs) relies heavily on the availability of highly functionalized chiral building blocks. (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride (CAS: 1245623-77-1) represents a critical chiral phenylglycinol derivative utilized in the synthesis of advanced therapeutics, including kinase inhibitors and G-protein coupled receptor (GPCR) modulators. This whitepaper provides an in-depth technical analysis of its stereochemical properties, enantioselective synthesis workflows, and validated analytical methods for chiral purity determination.

Stereochemical Architecture & Physicochemical Profiling

The molecule features a chiral center at the benzylic carbon (C1 of the ethyl chain). Understanding the exact three-dimensional conformation is paramount for predicting target-ligand interactions.

Cahn-Ingold-Prelog (CIP) Priority Analysis

A common pitfall in stereochemical assignment is the misidentification of group priorities. For this molecule, the priorities at the chiral center are assigned as follows:

• -NH₂ (Priority 1): Nitrogen has the highest atomic number (7).

• -CH₂OH (Priority 2): The carbon is bonded to (O, H, H). The presence of Oxygen (atomic number 8) gives it precedence over the aromatic ring.

• -C₆H₄CN (Priority 3): The aromatic carbon is bonded to (C, C, C) via Kekulé resonance. Since Carbon (6) is less than Oxygen (8), the aryl group is lower priority than the hydroxymethyl group.

• -H (Priority 4): Hydrogen has the lowest atomic number (1).

For the (R)-enantiomer , when the hydrogen atom is oriented away from the viewer, the sequence from Priority 1 → 2 → 3 traces a clockwise direction.

Quantitative Data Summary

The physical properties of the enantiomers and the racemic mixture are summarized below to aid in material identification and handling [1].

Property	(R)-Enantiomer	(S)-Enantiomer	Racemate
CAS Number	1245623-77-1	1391376-98-9	2089377-63-7
Molecular Weight	198.65 g/mol	198.65 g/mol	198.65 g/mol
Chemical Formula	C₂H₁₁ClN₂O	C₉H₁₁ClN₂O	C₉H₁₁ClN₂O
Form	Crystalline Solid	Crystalline Solid	Crystalline Solid
Stereocenter	(R)-Configuration	(S)-Configuration	(R/S)-Mixture

Causality Insight: The compound is universally isolated and stored as a hydrochloride salt rather than a free base. The free primary amine is susceptible to atmospheric oxidation, carbamate formation via CO₂ absorption, and gradual racemization. The HCl salt locks the amine in a protonated state, maximizing shelf-life and ensuring reliable solubility profiles during aqueous biological assays [2].

Enantioselective Synthesis Workflow

Classical resolution of racemic mixtures inherently wastes 50% of the starting material. To achieve high atom economy, an asymmetric synthesis utilizing Ellman’s tert-butanesulfinamide chiral auxiliary is the industry standard.

Protocol: Asymmetric Synthesis via Chiral Sulfinamide

Step 1: Imine Condensation

• Action: React 3-cyanobenzaldehyde with (R)-2-methylpropane-2-sulfinamide in the presence of Titanium(IV) ethoxide (Ti(OEt)₄) in THF at room temperature.

• Causality: Ti(OEt)₄ acts as both a Lewis acid to activate the aldehyde and a dehydrating agent to drive the equilibrium toward the imine.

Step 2: Diastereoselective Nucleophilic Addition

• Action: Cool the reaction to -78 °C and add vinylmagnesium bromide dropwise.

• Causality: Direct addition of a hydroxymethyl group (e.g., via formaldehyde equivalents) yields poor stereocontrol. The vinyl group acts as a "masked" hydroxymethyl group. The bulky tert-butyl group on the chiral auxiliary sterically blocks one face of the imine, forcing the Grignard reagent to attack exclusively from the Re face, establishing the desired stereocenter with >95% diastereomeric excess (d.e.).

Step 3: Oxidative Cleavage

• Action: Subject the vinyl intermediate to ozonolysis (O₃) at -78 °C, followed by a reductive quench using Sodium Borohydride (NaBH₄).

• Causality: Ozonolysis cleaves the alkene to an aldehyde, and the immediate presence of NaBH₄ reduces it in situ to the primary alcohol, preventing unwanted side reactions of the highly reactive aldehyde intermediate.

Step 4: Deprotection and Salt Formation

• Action: Treat the resulting sulfinamide with 4M HCl in Methanol for 2 hours. Evaporate and recrystallize from ethanol/ether.

• Causality: The acidic conditions selectively cleave the N-S bond without hydrolyzing the meta-cyano group, yielding the pure (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

Asymmetric synthesis workflow using Ellman's chiral auxiliary.

Analytical Workflows: Chiral Purity Determination

To validate the efficacy of the asymmetric synthesis, a robust analytical method is required to determine the enantiomeric excess (ee%). Normal-phase Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard [3].

Protocol: Chiral HPLC Method Validation

This protocol is designed as a self-validating system; if the system suitability criteria (Resolution > 1.5) are not met, the run is automatically invalidated, ensuring absolute trustworthiness of the data.

Step 1: Sample Preparation

• Action: Dissolve 1.0 mg of the API in 1.0 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

• Causality: PTFE is chemically inert to normal-phase solvents. Filtering prevents column frit blockage, which would alter backpressure and shift retention times.

Step 2: Column Equilibration

• Action: Install a Chiralpak AD-H column (Amylose tris(3,5-dimethylphenylcarbamate), 250 x 4.6 mm, 5 µm). Equilibrate with Mobile Phase: Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v/v) at 1.0 mL/min until the baseline is stable at 230 nm.

• Causality: The addition of 0.1% Diethylamine (DEA) is non-negotiable. Free silanol groups on the silica support strongly interact with the primary amine of the analyte, causing severe peak tailing. DEA competitively binds these silanols, masking them and ensuring sharp, symmetrical peaks for accurate integration.

Step 3: Isocratic Elution & System Suitability

• Action: Inject 10 µL of the racemic standard (CAS: 2089377-63-7) to establish retention times for both (R) and (S) enantiomers. Ensure Resolution (Rs) ≥ 1.5. Proceed to inject the synthesized (R)-enantiomer batch.

• Causality: The chiral stationary phase forms transient diastereomeric complexes with the enantiomers. The (R)-enantiomer typically exhibits lower binding affinity to the amylose backbone due to steric hindrance from the hydroxymethyl group, resulting in earlier elution compared to the (S)-enantiomer.

Chromatographic resolution mechanism on a chiral stationary phase.

Conclusion

The stereochemical integrity of (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride is foundational to its utility in pharmaceutical development. By leveraging Ellman's sulfinamide chemistry for precise stereocontrol and validating purity through DEA-modified chiral HPLC, researchers can ensure the highest quality of this critical building block. The causality-driven protocols outlined herein provide a robust framework for reproducible, scaleable, and analytically sound drug development workflows.

References

• Title: (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride Product Specifications Source: American Elements URL: [Link]

In Vitro Safety and Toxicity Profile of 3-(1-Amino-2-hydroxyethyl)benzonitrile: A Proposed Evaluation Framework

Disclaimer: This document outlines a recommended in vitro safety and toxicity evaluation framework for the compound 3-(1-Amino-2-hydroxyethyl)benzonitrile. As of the date of publication, publicly available, in-depth toxicological data for this specific molecule is limited. Therefore, this guide is constructed based on established principles of toxicology, regulatory guidelines for new chemical entities, and best practices in preclinical drug development. The protocols and data presented are illustrative and intended to guide researchers in designing a comprehensive safety assessment.

Introduction: The Need for a Robust In Vitro Safety Profile

3-(1-Amino-2-hydroxyethyl)benzonitrile is a synthetic organic compound with potential applications in medicinal chemistry and materials science. Its structure, featuring a benzonitrile group and an amino alcohol side chain, suggests a potential for biological activity. Before any meaningful exploration of its utility can occur, a thorough understanding of its preliminary safety profile is paramount. Early-stage in vitro toxicity assessment is a cornerstone of modern drug discovery and chemical safety evaluation, providing critical data to identify potential hazards, guide further development, and adhere to the ethical principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing).[1][2][3]

This technical guide provides a comprehensive framework for establishing the preliminary in vitro toxicity and safety profile of 3-(1-Amino-2-hydroxyethyl)benzonitrile. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the selection of each assay. We will proceed through a tiered approach, beginning with foundational cytotoxicity assays, moving to critical genotoxicity assessments, and concluding with key safety pharmacology and metabolic interaction studies.

Part 1: Foundational Cytotoxicity Assessment

Scientific Rationale: The first step in evaluating the biological interaction of a novel compound is to determine the concentrations at which it may be cytotoxic. Cytotoxicity assays measure the degree to which a substance causes cell damage or death.[4] These assays are fundamental for all subsequent in vitro tests, as they establish a working concentration range that is not overtly toxic, ensuring that any observed effects in more complex assays (like genotoxicity) are not simply artifacts of cell death.[5][6] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, robust, and cost-effective colorimetric method for this purpose.[5][7] It measures the metabolic activity of cells, which in viable cells, reduces the yellow MTT tetrazolium salt to purple formazan crystals.[7]

Experimental Protocol: MTT Cytotoxicity Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of 3-(1-Amino-2-hydroxyethyl)benzonitrile, which represents the concentration that reduces cell viability by 50%.[7]

1. Cell Line Selection and Culture:

• Select at least two human cell lines of diverse origin (e.g., HepG2, a liver carcinoma cell line, and HEK293, a human embryonic kidney cell line) to assess for potential tissue-specific cytotoxicity.
• Culture cells in the appropriate medium (e.g., DMEM for HEK293, EMEM for HepG2) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
• Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Cell Seeding:

• Harvest logarithmically growing cells and perform a cell count using a hemocytometer or automated cell counter.
• Seed the cells into a 96-well flat-bottom plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete medium.
• Incubate the plate for 24 hours to allow for cell attachment and recovery.[7]

3. Compound Preparation and Treatment:

• Prepare a 10 mM stock solution of 3-(1-Amino-2-hydroxyethyl)benzonitrile in a suitable solvent (e.g., DMSO or sterile water).
• Perform serial dilutions of the stock solution in complete cell culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 1000 µM).
• Include the following controls on each plate:
• Vehicle Control: Cells treated with medium containing the highest concentration of the solvent used.
• Untreated Control: Cells in medium only.
• Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).
• After 24 hours of cell attachment, remove the medium and add 100 µL of the prepared compound dilutions and controls to the respective wells.
• Incubate for a defined exposure period (e.g., 24, 48, or 72 hours).

4. MTT Assay and Data Acquisition:

• Following the treatment period, add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.
• Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan.
• Carefully aspirate the medium and add 150 µL of a solubilization solution (e.g., DMSO or a 0.04 N HCl in isopropanol solution) to each well to dissolve the formazan crystals.
• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control:
• % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100
• Plot the % Viability against the logarithm of the compound concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Exposure Time (h)	IC50 (µM) for 3-(1-Amino-2-hydroxyethyl)benzonitrile
HepG2	24	>1000
HepG2	48	850
HEK293	24	>1000
HEK293	48	920

This table presents hypothetical data for illustrative purposes.

Visualization: Cytotoxicity Assay Workflow

Caption: Integrated strategy for in vitro safety assessment.

Part 4: Metabolic Stability and Drug-Drug Interaction Potential

Scientific Rationale: Understanding how a compound is metabolized and its potential to interfere with the metabolism of other drugs is crucial. The Cytochrome P450 (CYP) family of enzymes is responsible for the metabolism of the majority of drugs. [8]Inhibition of these enzymes by a new compound can lead to significant drug-drug interactions (DDIs), where the plasma levels of co-administered drugs are altered, potentially causing toxicity or loss of efficacy. [9]Regulatory agencies like the FDA provide clear guidance on when and how to conduct these in vitro studies. [10][11][12]

Experimental Protocol: Cytochrome P450 (CYP) Inhibition Assay (IC50)

This assay determines the concentration of the test compound that causes 50% inhibition of the activity of major CYP isoforms.

1. Test System and Reagents:

• Use human liver microsomes (HLMs) as the source of CYP enzymes.
• Select a panel of major CYP isoforms for testing (e.g., CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4).
• Use isoform-specific probe substrates (e.g., Phenacetin for CYP1A2, Bupropion for CYP2B6).
• Requires a cofactor-generating system (NADPH).

2. Assay Procedure:

• Prepare a range of concentrations of 3-(1-Amino-2-hydroxyethyl)benzonitrile.
• In a 96-well plate, pre-incubate the HLMs with the test compound or vehicle control.
• Initiate the metabolic reaction by adding the probe substrate and the NADPH-generating system.
• Incubate at 37°C for a specific time.
• Stop the reaction by adding a quenching solution (e.g., cold acetonitrile).
• Include known inhibitors for each isoform as positive controls.

3. Analysis:

• Centrifuge the plates to pellet the protein.
• Analyze the supernatant using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) to quantify the formation of the specific metabolite from the probe substrate.
• A decrease in metabolite formation compared to the vehicle control indicates inhibition. [8] 4. Data Interpretation:
• Calculate the percent inhibition for each concentration.
• Determine the IC50 value by plotting percent inhibition against the test compound concentration. These IC50 values can then be used in risk assessment models to predict the likelihood of clinical DDIs. [10]

Data Presentation: Hypothetical CYP450 Inhibition Data

CYP Isoform	IC50 (µM) for 3-(1-Amino-2-hydroxyethyl)benzonitrile
CYP1A2	> 100
CYP2C9	> 100
CYP2C19	85
CYP2D6	> 100
CYP3A4	> 100

This table presents hypothetical data for illustrative purposes and suggests a low potential for DDI for most isoforms, with weak inhibition of CYP2C19.

Conclusion and Forward-Looking Statement

This guide has outlined a foundational, multi-faceted strategy for the in vitro safety assessment of 3-(1-Amino-2-hydroxyethyl)benzonitrile. By systematically evaluating cytotoxicity, genotoxicity, potential for cardiotoxicity via hERG inhibition, and DDI potential through CYP450 inhibition, researchers can build a robust preliminary safety profile. This data-driven approach is essential for making informed "Go/No-Go" decisions, guiding medicinal chemistry efforts to mitigate identified liabilities, and fulfilling the regulatory prerequisites for advancing a compound in the development pipeline. While the data presented herein is illustrative, the methodologies and the scientific logic provide a self-validating system for the rigorous and responsible evaluation of any new chemical entity.

References

• U.S. Food and Drug Administration. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry. [Link]

• Whitebread, S., Hamon, J., Bojanic, D., & Urban, L. (2005). Keynote review: in vitro safety pharmacology profiling: an essential tool for successful drug development. Drug discovery today, 10(21), 1421–1433. [Link]

• Cyprotex. hERG Safety. Evotec. [Link]

• Creative Biolabs. In Vitro Safety Pharmacology Study Services. [Link]

• Charles River Laboratories. Mammalian Cell In Vitro Micronucleus Assay. [Link]

• GenEvolutioN. (2025). From OECD guidelines to innovation: the future of genotoxicity testing. [Link]

• Federal Register. (2017). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies-Study Design, Data Analysis, and Clinical Implications; Draft Guidances for Industry. [Link]

• Das, S., et al. (2023). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate. [Link]

• Barile, F. A. (Ed.). (2008). Principles of Toxicology Testing. CRC Press. [Link]

• Reaction Biology. In Vitro Safety Pharmacology & Off-Target Screening Services. [Link]

• Charles River Laboratories. In Vitro Safety Pharmacology Assays. [Link]

• Wills, J. W., et al. (2023). In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. Frontiers in Toxicology. [Link]

• Lorge, E. (2014). Revision of OECD guidelines for genotoxicity: Current status and next steps. Mutagenesis, 29(6), 517. [Link]

• Charles River Laboratories. Drug-drug Interaction Studies for Regulatory Submission. [Link]

• Srivastava, S., et al. (2022). Principles of in vitro toxicology. ResearchGate. [Link]

• Barile, F. A. (1994). General Principles for in Vitro Toxicology. Taylor & Francis Online. [Link]

• Regulations.gov. In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies--Study Design, Data Analysis, and Clinical Implications; Draft Guidances or Industry. [Link]

• Eurofins Discovery. Industry-leading In Vitro Safety Pharmacology Profiling. [Link]

• Barile, F. A. (2013). Principles of Toxicology Testing (2nd ed.). Routledge. [Link]

• Wills, J. W., et al. (2023). In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. Frontiers. [Link]

• U.S. Food and Drug Administration. (2020). Clinical Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. [Link]

• Das, S., et al. (2023). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Allied Sciences. [Link]

• Stary-Borchardt, E., et al. (2020). Structure-Based Prediction of hERG-Related Cardiotoxicity: A Benchmark Study. Journal of Chemical Information and Modeling. [Link]

• Cyprotex. CYP Inhibition Assay (Ki). Evotec. [Link]

• Wikipedia. Ames test. [Link]

• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. [Link]

• Metrion Biosciences. (2025). GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A. [Link]

• OECD. (2016). Test No. 473: In Vitro Mammalian Chromosomal Aberration Test. OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• Istituto Superiore di Sanità. (2021). OECD Test Guidelines for Genetic Toxicology. [Link]

• Long, A., et al. (2023). Current status and future challenges of genotoxicity OECD Test Guidelines for nanomaterials: a workshop report. Particle and Fibre Toxicology. [Link]

• ILO Encyclopaedia of Occupational Health and Safety. (2011). In Vitro Toxicity Testing. [Link]

• Cyprotex. In Vitro Micronucleus Test (MNT; HCS CHO-K1). Evotec. [Link]

• Drug Hunter. (2024). Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks. [Link]

• Xenometrix. In vitro Micronucleus Test, Chromosomal Aberration Assay with Mode of Action. [Link]

• Asadi, A., et al. (2016). Synthesis and In Vitro Cytotoxic Activity of Novel Chalcone-Like Agents. Iranian Journal of Pharmaceutical Research. [Link]

• Kim, S. J., et al. (2021). hERG Channel-Related Cardiotoxicity Assessment of 13 Herbal Medicines. Journal of Korean Medicine. [Link]

• Cyprotex. Ames Test. Evotec. [Link]

• Xenometrix. Ames Test - Scientific background. [Link]

• University of Technology-Iraq. (2024). The Ames Test. [Link]

• Cyprotex. Cytochrome P450 (CYP) Inhibition assay (IC50). Evotec. [Link]

• Charles River Laboratories. Assays for CYP450 Inhibition, Induction, and Phenotyping. [Link]

• Paine, M. F., et al. (2018). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. Drug Metabolism and Disposition. [Link]

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• 12. solvobiotech.com [solvobiotech.com]

Protocols & Analytical Methods

Application Note: Dissolution and Handling of 3-(1-Amino-2-hydroxyethyl)benzonitrile Hydrochloride for Cell-Based Assays

Introduction and Physicochemical Causality

Proper formulation of small molecule compounds is the foundational step in generating reproducible in vitro data. 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride (CAS: 2089377-63-7 for the unspecified stereoisomer, or 1245623-77-1 for the (R)-enantiomer) is a bioactive small molecule and synthetic building block with a molecular weight of 198.65 g/mol [1].

The physicochemical behavior of this compound is heavily dictated by its functional groups. The presence of the hydrochloride (HCl) salt form significantly alters its solubility profile compared to its freebase counterpart. The protonated primary amine paired with the chloride counterion confers high polarity, making the compound highly soluble in aqueous environments. Additionally, the hydroxyl and nitrile groups provide excellent hydrogen bonding capabilities.

Understanding these structural features drives the causality behind our solvent selection:

• Dimethyl Sulfoxide (DMSO): While the compound is water-soluble, anhydrous DMSO remains the industry standard for preparing concentrated master stocks (e.g., 10 mM to 50 mM). DMSO prevents the hydrolytic degradation that can occur in aqueous solutions over time and acts as a bacteriostatic agent, preserving the integrity of the compound during long-term storage at -20°C or -80°C.

• Aqueous Buffers (Water/PBS): Because it is an HCl salt, researchers have the distinct advantage of bypassing organic solvents entirely if their target cell lines are exceptionally sensitive to DMSO toxicity. However, aqueous stocks are highly susceptible to microbial growth and must be sterile-filtered and used immediately or stored for very short durations.

Quantitative Data Summaries

Table 1: Physicochemical Properties

Property	Value
Compound Name	3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride
CAS Number	2089377-63-7 (Unspecified) / 1245623-77-1 (R-isomer)[1]
Molecular Weight	198.65 g/mol
Molecular Formula	C9H11ClN2O[1]
Appearance	Solid powder

Table 2: Dynamic Reconstitution Guide

Note: Weighing exact sub-milligram quantities on standard analytical balances introduces high margins of error. The self-validating approach is to weigh an arbitrary, easily transferable mass (e.g., ~2-5 mg) and dynamically calculate the solvent volume using the formula: Volume (mL) = Mass (mg) / (198.65 × Concentration (M)).

Weighed Mass (mg)	Volume of Solvent for 10 mM Stock	Volume of Solvent for 50 mM Stock
1.0 mg	503 µL	101 µL
2.5 mg	1258 µL	252 µL
5.0 mg	2517 µL	503 µL
10.0 mg	5034 µL	1007 µL

Table 3: Storage and Stability Guidelines

State	Temperature	Estimated Shelf Life	Critical Handling Notes
Solid Powder	Room Temp or 4°C	Up to 2 years	Keep tightly sealed and desiccated.
DMSO Stock	-20°C or -80°C	6 - 12 months	Aliquot immediately to avoid freeze-thaw cycles.
Aqueous Stock	4°C	< 1 week	High risk of hydrolysis and microbial growth.
Aqueous Stock	-80°C	1 month	Must be sterile-filtered prior to freezing.

Experimental Workflows & Decision Matrix

Workflow for the dissolution and assay integration of 3-(1-Amino-2-hydroxyethyl)benzonitrile HCl.

Step-by-Step Methodologies

Protocol A: Preparation of a Self-Validating DMSO Master Stock

This protocol ensures long-term stability for compound libraries. The self-validating nature of this procedure relies on dynamic volume calculation and visual clarity checks to guarantee complete solubilization before cellular application.

• Equilibration: Allow the sealed vial of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride to equilibrate to room temperature for at least 30 minutes before opening. Causality: Opening a cold vial causes atmospheric moisture to condense on the hygroscopic powder, degrading the compound and altering its true mass.

• Mass Transfer: Transfer approximately 2 to 5 mg of the powder into a sterile, pre-weighed microcentrifuge tube. Record the exact mass transferred using an analytical balance.

• Volume Calculation: Use the dynamic reconstitution guide (Table 2) or the formula provided to calculate the exact volume of anhydrous, cell-culture grade DMSO required to yield a 10 mM or 50 mM solution.

• Solubilization: Add the calculated volume of DMSO to the tube. Vortex vigorously for 30–60 seconds.

• Visual Validation: Inspect the tube against a light source. The solution must be perfectly clear with no particulate matter. If the solution is cloudy, sonicate in a room-temperature water bath for 2–5 minutes. Do not proceed to cell assays if particulates remain, as this indicates incomplete dissolution and will result in inaccurate dosing.

• Aliquot and Store: Divide the master stock into 20–50 µL aliquots in tightly sealed tubes to prevent repeated freeze-thaw degradation. Store at -20°C or -80°C.

Protocol B: Preparation of an Aqueous Stock (For DMSO-Sensitive Cells)

• Mass Transfer & Calculation: Weigh the compound and calculate the required volume of sterile, endotoxin-free water or PBS (pH 7.2–7.4) for a 10 mM stock.

• Solubilization: Add the buffer and vortex/sonicate until visually clear. Due to the HCl salt form, dissolution should be rapid.

• Sterile Filtration (Critical Step): Draw the solution into a sterile syringe and pass it through a 0.22 µm PTFE or PES syringe filter into a sterile tube. Causality: Aqueous solutions lack the bacteriostatic properties of DMSO; filtration is mandatory to prevent introducing microbial contaminants into the cell culture[2].

• Immediate Use: Use the filtered solution immediately for assay dilutions. Discard unused aqueous stock after 1 week at 4°C.

Protocol C: Serial Dilution and Assay Integration

Direct addition of concentrated DMSO stocks to cell culture media can cause localized compound precipitation and acute solvent toxicity. To prevent artifactual cytotoxicity, the final concentration of DMSO in the cell culture medium must be strictly maintained below 0.1% (v/v)[2].

• Thaw: Thaw a single DMSO stock aliquot at room temperature and vortex briefly.

• Intermediate Dilution: Prepare an intermediate working solution in the assay medium. For example, to achieve a top assay dose of 10 µM, first dilute the 10 mM stock 1:100 in culture media to create a 100 µM intermediate solution. This intermediate now contains 1% DMSO.

• Serial Dilution: Perform all subsequent serial dilutions (e.g., 1:3 or 1:2) using media supplemented with 1% DMSO. Causality: This ensures that the vehicle (DMSO) concentration remains perfectly constant across the entire dose-response curve, eliminating solvent concentration as a confounding variable.

• Final Plate Transfer: Transfer the diluted compounds to the cell culture plate containing the cells at a 1:10 ratio (e.g., 10 µL of the intermediate solution into 90 µL of existing culture media).

• Validation: The final concentration in the well is now 10 µM, and the final DMSO concentration is exactly 0.1%, ensuring optimal cell viability and reliable assay readouts[2].

References

• American Elements. "(R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride Chemical Properties." Available at:[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. WRN inhibitor 15 | Benchchem [benchchem.com]

Application Note: Chemoselective Functionalization of the Primary Amine in 3-(1-Amino-2-hydroxyethyl)benzonitrile

Executive Summary

3-(1-Amino-2-hydroxyethyl)benzonitrile is a highly versatile, polyfunctional building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs). The molecule presents a unique synthetic challenge due to the presence of three distinct reactive centers: a primary amine, a primary aliphatic alcohol, and an aromatic nitrile. For downstream drug development, selectively functionalizing the primary amine without perturbing the hydroxyl or nitrile groups is critical. This guide outlines field-proven, self-validating protocols for the chemoselective N-alkylation (via reductive amination) and N-acylation of this substrate.

Mechanistic Causality & Reaction Design

Achieving absolute chemoselectivity requires exploiting the stereoelectronic differences between the functional groups.

• Nucleophilic Disparity: The nitrogen atom of the primary amine is less electronegative and more polarizable (softer) than the oxygen atom of the primary alcohol. Under strict kinetic control (low temperatures, mild non-nucleophilic bases), electrophiles will preferentially attack the amine .

• Reductive Amination Dynamics: The formation of an imine/iminium intermediate is thermodynamically and kinetically favored for the primary amine over acetal formation for the alcohol. By utilizing sodium triacetoxyborohydride ( NaBH(OAc)3​ ), a mild hydride donor, the iminium ion is rapidly reduced. Crucially, NaBH(OAc)3​ lacks the reducing power to reduce the aromatic nitrile, which typically requires harsh conditions such as LiAlH4​ or high-pressure catalytic hydrogenation .

• Acylation Control: N-acylation can suffer from competitive O-acylation. Operating at 0∘C with N,N-diisopropylethylamine (DIPEA) ensures that the kinetically favored N-acylation dominates. We explicitly avoid hypernucleophilic catalysts like DMAP, which collapse the energy barrier for O-acylation and erode chemoselectivity.

Strategic Workflow

Fig 1. Chemoselective functionalization pathways for 3-(1-Amino-2-hydroxyethyl)benzonitrile.

Self-Validating Experimental Protocols

Protocol A: Chemoselective Reductive Amination (N-Alkylation)

Objective: Synthesize the N-benzyl derivative while preserving the primary alcohol and nitrile.

• Imine Formation: Dissolve 3-(1-Amino-2-hydroxyethyl)benzonitrile (1.0 eq) and benzaldehyde (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.

  • Causality: DCE is selected over DCM due to its slightly higher boiling point and superior dielectric constant, which improves the solubility of the borohydride reagent in subsequent steps.

• Catalysis: Add glacial acetic acid (0.1 eq). Stir at room temperature for 1 hour.

  • Self-Validation Checkpoint 1: Sample 10μL of the reaction mixture, quench in methanol, and analyze via LC-MS. Proceed only when >95% conversion to the imine intermediate ( [M+H]+ mass shift) is confirmed.

• Reduction: Cool the mixture to 10∘C . Add NaBH(OAc)3​ (1.5 eq) portion-wise over 15 minutes.

  • Causality: Portion-wise addition controls the mild exotherm, preventing localized depletion of the reducing agent and suppressing side reactions.

• Completion & Quench: Stir for 4–12 hours. Once complete by TLC, quench slowly with saturated aqueous NaHCO3​ .

  • Causality: The mild base neutralizes the acetic acid and safely hydrolyzes unreacted borohydride without risking nitrile hydrolysis.

• Isolation: Extract with EtOAc ( 3× ), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Chemoselective N-Acylation

Objective: Synthesize the N-acetyl derivative with minimal O-acylation.

• Preparation: Dissolve the amino alcohol (1.0 eq) in anhydrous DCM (0.1 M) and cool strictly to 0∘C in an ice bath.

  • Causality: Low temperature enforces kinetic control, favoring the more nucleophilic amine.

• Base Addition: Add DIPEA (1.2 eq).

  • Causality: DIPEA is sterically hindered, reducing its propensity to act as a nucleophile and preventing the formation of highly reactive ketene intermediates that drive indiscriminate O-acylation. Do not use DMAP.

• Acylation: Add acetyl chloride (1.05 eq) dropwise over 15 minutes. Stir at 0∘C for 1 hour.

• Self-Validation Checkpoint 2 (Hydrolytic Correction): Analyze the crude mixture by LC-MS. If trace O-acylation (di-acetylated mass) is observed, concentrate the solvent, resuspend in methanol, and add 0.1 M aqueous K2​CO3​ (0.5 eq). Stir for 30 minutes.

  • Causality: This mild basic treatment selectively cleaves the labile ester bond (O-acyl) while leaving the robust amide bond (N-acyl) completely intact.

• Workup: Quench with water, extract with DCM, wash with 1 M HCl (to remove unreacted starting amine), and then brine. Dry and concentrate.

Quantitative Data Synthesis

The following table summarizes expected outcomes based on optimized reaction parameters, highlighting the high degree of chemoselectivity achievable.

Reaction Type	Electrophile	Reagents & Catalyst	Temp ( ∘C )	Yield (%)	N:O Selectivity
Reductive Amination	Benzaldehyde	NaBH(OAc)3​ , AcOH (cat), DCE	20	88 - 92	> 99:1
Reductive Amination	Acetone	NaBH(OAc)3​ , Ti(O-iPr)4​	40	78 - 84	> 99:1
N-Acylation	Acetyl Chloride	DIPEA, DCM	0	89 - 95	95:5
N-Acylation	Benzoyl Chloride	DIPEA, DCM	0	85 - 90	92:8

Analytical Verification (Post-Reaction)

To definitively validate the chemoselectivity of the isolated products, orthogonal analytical techniques must be employed:

• 1H NMR Spectroscopy : The chemical shift of the protons adjacent to the hydroxyl group ( −CH2​−OH ) serves as the primary diagnostic tool. In the starting material, these protons appear near 3.5 ppm . If unwanted O-acylation occurs, this signal will shift significantly downfield to ∼4.2 ppm . A chemoselective N-functionalization will leave the 3.5 ppm signal relatively unperturbed, while the proton adjacent to the amine ( −CH−NH2​ ) will shift downfield.

• IR Spectroscopy: The aromatic nitrile group must remain intact. Confirm the presence of the sharp, distinct −C≡N stretching frequency at ∼2220 cm−1 in the final product.

References

• Title: Fast and Chemoselective N-Acylation of Amino Alcohols Using Catalytic Amounts of Dibutyltin Oxide Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Reductive Amination Source: Organic Chemistry Portal URL: [Link]

• Title: pH-Dependent Chemoselective Synthesis of α-Amino Acids. Reductive Amination of α-Keto Acids with Ammonia Catalyzed by Acid-Stable Iridium Hydride Complexes in Water Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Application Notes and Protocols for 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride in Medicinal Chemistry Drug Discovery

Introduction: A Strategic Starting Point for Novel Therapeutics

3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride is a synthetic organic compound belonging to the phenylethanolamine class. This structural motif is the backbone of many biologically active molecules, most notably the endogenous catecholamines like norepinephrine and epinephrine.[1] The phenylethanolamine scaffold is a well-established pharmacophore for interacting with adrenergic receptors, a major class of G-protein coupled receptors (GPCRs) that regulate a multitude of physiological processes.[2] This makes 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride a compelling starting point for medicinal chemistry campaigns aimed at discovering novel therapeutics targeting the adrenergic system.

The key distinguishing feature of this molecule is the meta-substituted benzonitrile group. The nitrile moiety is a versatile functional group in drug design, capable of acting as a hydrogen bond acceptor, a bioisostere for other functional groups like carbonyls or halogens, and can favorably modulate the pharmacokinetic properties of a molecule.[3][4] Its electron-withdrawing nature can also influence the electronic properties of the phenyl ring, potentially impacting receptor binding affinity and selectivity.[5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental evaluation of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride in a drug discovery setting. The protocols outlined below are designed to be a starting point for investigating the biological activity and drug-like properties of this compound and its derivatives.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride is presented in the table below. These properties are crucial for understanding its behavior in biological systems and for designing appropriate experimental conditions.

Property	Value	Source
CAS Number	2089377-63-7	[6]
Molecular Formula	C₉H₁₁ClN₂O	[6]
Molecular Weight	198.65 g/mol	[6]
Appearance	Powder or crystals	[7]
Storage	Inert atmosphere, room temperature	[7]

Proposed Biological Applications and Screening Strategy

Based on its structural similarity to known adrenergic agents, 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride is hypothesized to be an agonist at adrenergic receptors. The following workflow outlines a screening cascade to characterize its activity.

Figure 1: Proposed screening workflow for 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

Experimental Protocols

Protocol 1: Adrenergic Receptor Binding Assays

This protocol describes a competitive radioligand binding assay to determine the affinity of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride for α and β-adrenergic receptors.

Rationale: Radioligand binding assays are a standard method to quantify the interaction of a test compound with a specific receptor.[8] By competing with a known radiolabeled ligand, the affinity (Ki) of the unlabeled test compound can be determined.

Materials:

• Cell membranes expressing the adrenergic receptor subtype of interest (e.g., α1A, α2A, β1, β2).

• Radiolabeled ligand (e.g., [³H]-Prazosin for α1, [³H]-Yohimbine for α2, [³H]-Dihydroalprenolol (DHA) for β).

• 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

• Non-specific binding control (e.g., phentolamine for α-receptors, propranolol for β-receptors).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4).

• 96-well filter plates.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Compound Preparation: Prepare a stock solution of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride in a suitable solvent (e.g., DMSO) and create a serial dilution series in the assay buffer.

• Assay Setup: In a 96-well plate, add in the following order:

  • Assay buffer.

  • Serial dilutions of the test compound or vehicle control.

  • Radiolabeled ligand at a concentration near its Kd.

  • Cell membranes.

  • For non-specific binding wells, add a high concentration of the appropriate non-specific control.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the filter plate and wash several times with ice-cold assay buffer to separate bound from free radioligand.

• Quantification: Add scintillation cocktail to each well of the dried filter plate and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC50. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: Functional Assay for Adrenergic Agonism (cAMP Assay)

This protocol outlines a cell-based assay to measure the functional activity of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride at β-adrenergic receptors by quantifying changes in intracellular cyclic AMP (cAMP) levels.

Rationale: β-adrenergic receptors are coupled to the Gs protein, which activates adenylyl cyclase to produce the second messenger cAMP.[9] Measuring cAMP levels provides a direct readout of receptor activation.

Materials:

• CHO or HEK293 cells stably expressing the β-adrenergic receptor subtype of interest.

• 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

• Isoproterenol (a known pan-β-agonist, as a positive control).

• Assay medium (e.g., DMEM with 0.1% BSA and a phosphodiesterase inhibitor like IBMX).

• cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

• 96-well cell culture plates.

Procedure:

• Cell Plating: Seed the cells in a 96-well plate and grow to confluency.

• Compound Treatment: Remove the growth medium and add serial dilutions of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride or isoproterenol prepared in assay medium. Include a vehicle control.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 15-30 minutes).

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP assay kit.

• Data Analysis: Plot the cAMP concentration against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Protocol 3: Preliminary ADME/Tox Profiling

A critical aspect of drug discovery is the early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) properties.[10] The following are key in vitro assays to evaluate the drug-like potential of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

3.1 Metabolic Stability Assay

Rationale: This assay determines the susceptibility of a compound to metabolism by liver enzymes, providing an estimate of its in vivo clearance.[11][12]

Materials:

• Human liver microsomes or hepatocytes.[13]

• NADPH regenerating system (for microsomes).

• 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

• Control compounds with known metabolic stability (e.g., warfarin - low clearance, verapamil - high clearance).

• Incubation buffer (e.g., phosphate buffer, pH 7.4).

• Acetonitrile with an internal standard for quenching.

• LC-MS/MS system.

Procedure:

• Incubation: Pre-warm the liver microsomes or hepatocytes and the test compound in the incubation buffer at 37°C.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (for microsomes).

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it with ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of the line gives the elimination rate constant (k). From this, the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint) can be calculated.[14]

3.2 Plasma Protein Binding Assay

Rationale: The extent to which a drug binds to plasma proteins affects its distribution and availability to reach its target.[3][15]

Materials:

• Human plasma.

• 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

• Equilibrium dialysis apparatus (e.g., RED device).

• Dialysis buffer (e.g., PBS, pH 7.4).

• LC-MS/MS system.

Procedure:

• Assay Setup: Add the test compound to human plasma and an equal volume of dialysis buffer to the respective chambers of the equilibrium dialysis device.

• Equilibration: Incubate the device at 37°C with shaking until equilibrium is reached (typically 4-6 hours).

• Sampling: After incubation, take samples from both the plasma and buffer chambers.

• LC-MS/MS Analysis: Determine the concentration of the compound in both samples.

• Data Analysis: Calculate the fraction unbound (fu) as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

3.3 Cytochrome P450 (CYP) Inhibition Assay

Rationale: Inhibition of CYP enzymes is a major cause of drug-drug interactions.[16] This assay assesses the potential of the compound to inhibit major CYP isoforms.

Materials:

• Human liver microsomes.

• A panel of CYP isoform-specific substrates (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9, dextromethorphan for CYP2D6, midazolam for CYP3A4).

• NADPH regenerating system.

• 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

• Known CYP inhibitors as positive controls.

• LC-MS/MS system.

Procedure:

• Pre-incubation: Pre-incubate the human liver microsomes with various concentrations of the test compound or control inhibitor at 37°C.

• Reaction Initiation: Add the CYP-specific substrate and the NADPH regenerating system to initiate the reaction.

• Incubation: Incubate for a specific time.

• Quenching: Stop the reaction with a suitable solvent (e.g., acetonitrile).

• LC-MS/MS Analysis: Analyze the samples for the formation of the specific metabolite.

• Data Analysis: Plot the percentage of inhibition versus the logarithm of the test compound concentration to determine the IC50 value.

3.4 hERG Channel Inhibition Assay

Rationale: Blockade of the hERG potassium channel can lead to life-threatening cardiac arrhythmias.[17][18] This assay is a critical safety screen.

Materials:

• HEK293 cells stably expressing the hERG channel.

• Automated patch-clamp system or a fluorescence-based assay kit.

• 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

• Known hERG blockers as positive controls (e.g., astemizole).

• Appropriate extracellular and intracellular solutions for patch-clamp or assay buffers for fluorescence-based assays.

Procedure (Automated Patch-Clamp):

• Cell Preparation: Prepare a single-cell suspension of the hERG-expressing cells.

• Assay Execution: Use the automated patch-clamp system to establish whole-cell recordings.

• Compound Application: Apply a voltage protocol to elicit hERG currents and then apply various concentrations of the test compound.

• Data Acquisition: Record the hERG current before and after compound application.

• Data Analysis: Calculate the percentage of current inhibition at each concentration and determine the IC50 value.

Data Interpretation and Next Steps

The data generated from these protocols will provide a comprehensive initial profile of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

Figure 2: Data integration for decision making in a drug discovery project.

A compound with potent and selective agonism at a desired adrenergic receptor subtype, coupled with a favorable ADME/Tox profile (e.g., good metabolic stability, low plasma protein binding, no significant CYP or hERG inhibition), would be a strong candidate for further lead optimization. Structure-activity relationship (SAR) studies can then be initiated to improve potency, selectivity, and drug-like properties.

Conclusion

3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride represents a promising starting scaffold for the discovery of novel adrenergic receptor modulators. The strategic incorporation of a benzonitrile moiety onto the well-established phenylethanolamine pharmacophore offers opportunities for unique pharmacological profiles and improved pharmacokinetic properties. The protocols detailed in these application notes provide a robust framework for the initial characterization of this compound and its analogs, enabling researchers to make data-driven decisions in their drug discovery programs.

References

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• Anonymous. (n.d.). In vitro determination of the ability of drugs to bind to adrenergic receptors. PubMed. Retrieved from [Link]

• Anonymous. (2001). Activity of N-(phenethyl)phenylethanolamines at beta(1) and beta(2) adrenoceptors: structural modifications can result in selectivity for either subtype. Pharmacology, 62(2), 113-8.

• Anonymous. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. PMC. Retrieved from [Link]

• Anonymous. (2025). How to Conduct an In Vitro Metabolic Stability Study. Patsnap Synapse. Retrieved from [Link]

• Anonymous. (2021). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen.

• Anonymous. (2010). Plasma protein binding in drug discovery and development. PubMed. Retrieved from [Link]

• Anonymous. (2022). How to Measure the Plasma Protein Binding Ability of Your Drug Candidate. Visikol. Retrieved from [Link]

• Anonymous. (2025). In-vitro plasma protein binding. Protocols.io. Retrieved from [Link]

• Anonymous. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. PMC. Retrieved from [Link]

• Anonymous. (2012). A new homogeneous high-throughput screening assay for profiling compound activity on the human ether-a-go-go-related gene channel. PMC. Retrieved from [Link]

• Anonymous. (2006). Biarylaniline phenethanolamines as potent and selective beta3 adrenergic receptor agonists. PubMed. Retrieved from [Link]

• Anonymous. (n.d.). Phenylethanolamine. Wikipedia. Retrieved from [Link]

• Anonymous. (2020). Kinetics of cytochrome P450 3A4 inhibition by heterocyclic drugs defines a general sequential multistep binding process. PMC. Retrieved from [Link]

• Anonymous. (2005). Evaluation of a high-throughput fluorescence assay method for HERG potassium channel inhibition. PubMed. Retrieved from [Link]

• Anonymous. (n.d.). In Vitro ADME-Tox Profiling. Creative Biostructure. Retrieved from [Link]

• Anonymous. (n.d.). Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel. ResearchGate. Retrieved from [Link]

• Anonymous. (n.d.). Early identification of hERG liability in drug discovery programs by automated patch clamp. Frontiers in Pharmacology. Retrieved from [Link]

• Anonymous. (n.d.). Adrenoceptors. IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved from [Link]

• Anonymous. (n.d.). Normal probability plot of sample hERG channel activity test in Rb 1... ResearchGate. Retrieved from [Link]

• Anonymous. (n.d.). Recent progress in α1-adrenergic receptor research. Acta Pharmacologica Sinica. Retrieved from [Link]

• Anonymous. (n.d.). (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile — Chemical Substance Information. NextSDS. Retrieved from [Link]

• Anonymous. (2021). Inhibition of Cytochrome P450 Enzymes by Drugs—Molecular Basis and Practical Applications. Biomolecules & Therapeutics. Retrieved from [Link]

• Anonymous. (n.d.). Adrenergic Receptor Subtypes:. SlidePlayer. Retrieved from [Link]

• Anonymous. (n.d.). Selectivity in new -adrenergic blocking agents. (3-Amino-2-hydroxypropoxy)benzamides. PubMed. Retrieved from [Link]

• Anonymous. (n.d.). 3-[(1r)-2-amino-1-hydroxyethyl]benzonitrile. PubChemLite. Retrieved from [Link]

• Anonymous. (2023). Kinetics of cytochrome P450 3A4 inhibition by heterocyclic drugs defines a general sequential multi-step binding process. ResearchGate. Retrieved from [Link]

• Anonymous. (n.d.). (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride — Chemical Substance Information. NextSDS. Retrieved from [Link]

• Anonymous. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PMC. Retrieved from [Link]

• Anonymous. (n.d.). Phenylethanolamine. Wikipedia. Retrieved from [Link]

• Anonymous. (n.d.). Stereochemical aspects of phenylethanolamine analogues as substrates of phenylethanolamine N-methyltransferase. PubMed. Retrieved from [Link]

• Anonymous. (2012). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. PubMed. Retrieved from [Link]

• Anonymous. (2020). Mechanisms of CYP450 Inhibition: Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice. MDPI. Retrieved from [Link]

• Anonymous. (n.d.). Cyanoamidines. II. Synthesis and pharmacological activity of N-arylalkyl-N'-cyano-3-pyridinecarboxamidines. PubMed. Retrieved from [Link]

• Anonymous. (2012). Discovery of 2-(2-Oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (Perampanel): A Novel, Noncompetitive α-Amino-3-hydroxy-5-methyl-4-isoxazolepropanoic Acid (AMPA) Receptor Antagonist. Journal of Medicinal Chemistry. Retrieved from [Link]

• Anonymous. (n.d.). Inhibitors of phenylethanolamine N-methyltransferase and epinephrine biosynthesis. 2. 1,2,3,4-Tetrahydroisoquinoline-7-sulfonanilides. PubMed. Retrieved from [Link]

• Anonymous. (2021). Identification of 3-((1-(Benzyl(2-hydroxy-2-phenylethyl)amino)-1-oxo-3-phenylpropan-2-yl)carbamoyl)pyrazine-2-carboxylic Acid as a Potential Inhibitor of Non-Nucleosidase Reverse Transcriptase Inhibitors through InSilico Ligand- and Structure-Based Approaches. MDPI. Retrieved from [Link]

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Application Notes & Protocols for the Synthesis of Chiral Pharmaceutical Intermediates from 3-(1-Amino-2-hydroxyethyl)benzonitrile

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the preparation of active pharmaceutical ingredients (APIs) and advanced intermediates starting from the versatile chiral building block, 3-(1-Amino-2-hydroxyethyl)benzonitrile. We present detailed, field-proven protocols for the asymmetric synthesis of the key starting material, its subsequent derivatization via N-alkylation, and the strategic modification of the benzonitrile moiety. The causality behind experimental choices, self-validating analytical checkpoints, and authoritative references are integrated throughout to ensure scientific integrity and reproducibility.

Strategic Overview: The Utility of a Chiral Amino Alcohol

The compound 3-(1-Amino-2-hydroxyethyl)benzonitrile is a valuable chiral synthon in medicinal chemistry. Its structure contains three key features that can be independently or sequentially modified:

• A Primary Amino Group: A nucleophilic center ideal for introducing a wide range of substituents to modulate pharmacological activity.

• A Secondary Hydroxyl Group: Provides a site for esterification, etherification, or can act as a crucial hydrogen bond donor for receptor binding.

• A Benzonitrile Moiety: A metabolically stable group that can participate in key electronic and steric interactions within a binding pocket.[1] Furthermore, the nitrile group is a versatile synthetic handle that can be hydrolyzed to a carboxylic acid or amide, or reduced to a primary amine, opening pathways to diverse molecular architectures.

The stereochemistry of the 1-amino-2-hydroxyethyl fragment is critical for the biological activity of many APIs, particularly in the phenylethanolamine class of compounds. Therefore, establishing and maintaining chiral purity is a paramount objective throughout any synthetic sequence. This guide begins with a robust protocol for the asymmetric synthesis of the enantiomerically pure starting material.

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Technical Notes & Optimization

Improving reaction yield in 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride synthesis

An in-depth guide to overcoming common obstacles in the synthesis of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride, a key intermediate in pharmaceutical development. This guide provides detailed troubleshooting, frequently asked questions, and optimized protocols to enhance reaction yield and purity.

Technical Support Center: 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride Synthesis

This guide is designed for researchers, chemists, and process development professionals engaged in the synthesis of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride. Our objective is to provide a comprehensive resource that addresses common challenges, explains the underlying chemical principles, and offers robust, field-tested solutions to improve reaction outcomes.

I. Troubleshooting Guide: Enhancing Reaction Yield

This section addresses the most frequently encountered issues that lead to diminished yields. Each question is framed around a specific experimental problem, followed by a detailed analysis of potential causes and actionable solutions.

Q1: My overall yield is consistently low (<60%). What are the most probable causes and how can I address them?

A low yield is a systemic issue that can originate from the starting materials, the reaction conditions, or the work-up and purification stages. A systematic approach is essential for diagnosis.

Causality Analysis: The primary synthesis route involves the reduction of an α-amino ketone precursor, 2-amino-1-(3-cyanophenyl)ethan-1-one. The critical step is the selective reduction of the ketone in the presence of a nitrile group. Low yields often stem from incomplete reactions, the formation of side products, or mechanical losses during isolation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield diagnosis.

Solutions:

• Verify Reagent Quality: The reducing agent, typically sodium borohydride (NaBH₄), is highly sensitive to moisture. Use a freshly opened container or a properly stored reagent. Titrate the hydride content if its activity is in doubt.

• Optimize Reaction Temperature: The reduction of α-amino ketones is typically exothermic. Running the reaction at a lower temperature (0-5 °C) can minimize the formation of side products by increasing the selectivity of the hydride attack.[1]

• Control Stoichiometry: While a molar excess of NaBH₄ is required, a large excess can lead to over-reduction or complicate the work-up. Start with 1.5-2.0 equivalents and optimize based on in-process monitoring (TLC or LC-MS).

• Refine Work-up and Isolation:

  • pH Adjustment: After quenching the reaction, the product exists as the free base. Ensure the pH is sufficiently basic (>10) during extraction with an organic solvent to maximize partitioning out of the aqueous layer.

  • Salt Formation & Crystallization: The final step is the precipitation of the hydrochloride salt. The addition of HCl (e.g., as a solution in isopropanol or dioxane) must be done carefully to avoid excess acid, which can increase solubility. The choice of crystallization solvent is critical; a mixture like isopropanol/MTBE or ethanol/ethyl acetate often yields a high-purity crystalline solid.

Q2: I'm observing a significant byproduct that appears to be the over-reduced species (3-(1-amino-2-hydroxyethyl)benzylamine). How can I prevent the reduction of the nitrile group?

The nitrile group is generally less reactive to NaBH₄ than a ketone.[2] However, under certain conditions, it can be reduced.

Causality Analysis: Nitrile reduction by NaBH₄ is often facilitated by certain catalysts or higher temperatures. The presence of Lewis acidic impurities or excessive reaction times can promote this unwanted side reaction. The choice of reducing agent is paramount for chemoselectivity.

Solutions:

• Choice of Reducing Agent: Sodium borohydride is generally selective for ketones over nitriles in alcoholic solvents. Avoid more powerful reducing agents like lithium aluminum hydride (LiAlH₄), which will readily reduce both functional groups.[3][4]

• Temperature Control: Maintain a low reaction temperature (0-5 °C) throughout the addition of the reducing agent. This disfavors the higher activation energy pathway of nitrile reduction.

• pH Management: Perform the reduction under neutral or slightly basic conditions. Acidic conditions can protonate the nitrile, making it more susceptible to reduction.

• Alternative Reagents: If selectivity remains an issue, consider using sodium triacetoxyborohydride (STAB). It is a milder and more selective reducing agent for carbonyls and imines.[2]

Reagent	Typical Conditions	Selectivity (Ketone vs. Nitrile)	Notes
NaBH₄	Methanol or Ethanol, 0-25 °C	High	Cost-effective and generally suitable.[5]
LiAlH₄	Anhydrous THF or Et₂O	Low	Reduces both ketone and nitrile. Not recommended.
NaBH₃CN	Methanol, pH 3-4	High	More selective but requires pH control; toxicity concerns.
NaHB(OAc)₃	DCE or THF, 25 °C	High	Very mild and selective; often used for reductive amination.[2]

II. Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the ketone reduction by sodium borohydride?

The reduction proceeds via the nucleophilic addition of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon. The reaction mechanism involves a four-membered ring transition state in some cases, with the solvent (e.g., methanol) playing a key role in protonating the resulting alkoxide.[6]

Caption: Mechanism of ketone reduction by borohydride.

The presence of the adjacent amino group can influence the stereochemistry of the hydride attack through chelation with the metal cation (e.g., Na⁺), potentially directing the hydride to one face of the carbonyl.[7]

Q2: How critical is the quality of the starting material, 2-amino-1-(3-cyanophenyl)ethan-1-one?

The purity of the starting ketone is paramount. Impurities can interfere with the reduction step and complicate the final purification.

• Precursor Purity: The ketone is often synthesized from 3-cyanobenzoyl chloride or a related derivative. Ensure it is free from unreacted starting materials or byproducts from its own synthesis.

• Stability: α-amino ketones can be unstable and may self-condense or decompose upon storage. It is advisable to use it fresh or store it as a stable salt (e.g., hydrochloride) and liberate the free base just before the reduction.

Q3: What are the best practices for isolating the final hydrochloride salt?

Crystallization is a critical step for achieving high purity and a stable final product.

• Solvent Selection: After extracting the free base into an organic solvent (e.g., Ethyl Acetate, MTBE, or CH₂Cl₂), dry the solution thoroughly with MgSO₄ or Na₂SO₄.

• Acid Addition: Use a stoichiometric amount of HCl. Anhydrous solutions of HCl in isopropanol, ethanol, or dioxane are preferred over aqueous HCl to prevent introducing water, which can hinder crystallization. Add the acid solution dropwise at a controlled temperature (e.g., 0-10 °C).

• Inducing Crystallization: If the product does not precipitate immediately, try scratching the inside of the flask, adding a seed crystal, or slowly adding a non-polar anti-solvent (like heptane or diethyl ether) until turbidity is observed.

• Aging: Allow the slurry to stir at a low temperature for several hours to maximize crystal growth and yield.

III. Optimized Experimental Protocols

The following protocols are provided as a validated starting point for laboratory synthesis.

Protocol 1: Synthesis of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride

Step 1: Reduction of 2-amino-1-(3-cyanophenyl)ethan-1-one

• To a stirred solution of 2-amino-1-(3-cyanophenyl)ethan-1-one (1.0 eq) in anhydrous methanol (10 mL per gram of ketone), cool the mixture to 0-5 °C using an ice-water bath.

• Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Stir the reaction mixture at 0-5 °C for an additional 2-3 hours after the addition is complete.

• Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

Step 2: Work-up and Extraction

• Carefully quench the reaction by the slow, dropwise addition of acetone (2.0 eq) to consume excess NaBH₄.

• Add water (10 mL per gram of starting ketone) and adjust the pH to >10 using a 2M NaOH solution.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL per gram of starting ketone).

• Combine the organic layers, wash with brine (1 x 10 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude free base as an oil or solid.

Step 3: Hydrochloride Salt Formation and Crystallization

• Dissolve the crude free base in a minimal amount of isopropanol (IPA) (approx. 5 mL per gram).

• Cool the solution to 0-5 °C.

• Slowly add a 2M solution of HCl in IPA (1.05 eq) dropwise with vigorous stirring.

• If precipitation is slow, add methyl tert-butyl ether (MTBE) as an anti-solvent until persistent cloudiness appears.

• Stir the resulting slurry at 0-5 °C for at least 2 hours.

• Collect the solid by vacuum filtration, wash the filter cake with cold MTBE (2 x 5 mL), and dry under vacuum at 40 °C to a constant weight.

IV. References

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• Zhu, C., et al. (2008). Selective Hydrogenation of Aromatic Aminoketones by Pd/C Catalysis. Synthetic Communications, 38(17), 2889–2897.

• Itsuno, S. (2005). Enantioselective reduction of ketones. Organic Reactions, 1-105.

• Reissig, H. U., & Zimmer, R. (2002). Directed Reduction of β-Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives. Organic Letters, 4(17), 2929–2931.

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• Google Patents. (n.d.). An improved synthesis of 3-hydroxy-4-amino-benzonitrile. (CA2341718A1). Retrieved from

• Mondal, T., & Jana, S. (2019). Unravelling the underlying mechanism of the reduction of aldehydes/ketones with metal borohydride in an aprotic solvent. Chemical Communications, 55(73), 10942-10945.

• Organic Chemistry Portal. (n.d.). Ammonia borane, Borane ammonia complex. Retrieved from [Link]

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• NextSDS. (n.d.). (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride — Chemical Substance Information. Retrieved from [Link]

• ResearchGate. (2017). How can I purify impure benzonitrile?. Retrieved from [Link]

• Sharghi, H., & Sarvari, M. H. (2002). One Pot Synthesis of Nitriles from Aldehydes and Hydroxylamine Hydrochloride Using Ferrous Sulphate in DMF Under Reflux. Journal of Chemical Research, 2002(1), 24-26.

• Google Patents. (n.d.). An improved synthesis of 3-hydroxy-4-amino-benzonitrile. (EP1107948A1). Retrieved from

• Patsnap Eureka. (2017). Method for one-step synthesis of benzonitrile from benzaldehyde and ionic liquid type hydroxylammonium salt. Retrieved from [Link]

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• National Center for Biotechnology Information. (2022). Optimization of 3-aminotetrahydrothiophene 1,1-dioxides with improved potency and efficacy as non-electrophilic antioxidant response element (ARE) activators. PMC.

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• National Center for Biotechnology Information. (2022). Reactions of 3-Hydroxy-2-phenyl-1H-benzo[e]isoindol-1-one. PMC.

• Google Patents. (n.d.). Process for the preparation of p-hydroxybenzonitrile. (US3259646A). Retrieved from

• Faramarzi, Z., & Kiyani, H. (2021). ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H)-ONES UNDER AQUEOUS CONDITIONS. HETEROCYCLES, 102(9), 1779-1792.

• ResearchGate. (n.d.). Four-Component Reaction between Ethyl Benzoylacetate, Hydroxylamine, Aldehydes and Malononitrile: Synthesis of Isoxazol-5(2H)-Ones.

• University of Michigan. (n.d.). Reduction of Camphor. Retrieved from a course material PDF on the reduction of camphor.

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• 6. Unravelling the underlying mechanism of the reduction of aldehydes/ketones with metal borohydride in an aprotic solvent - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

How to efficiently remove the hydrochloride salt from 3-(1-Amino-2-hydroxyethyl)benzonitrile

Welcome to the Technical Support Center. This guide is designed for researchers and process chemists tasked with removing the hydrochloride (HCl) salt from 3-(1-Amino-2-hydroxyethyl)benzonitrile .

Isolating the free base of this specific molecule presents a dual physicochemical challenge:

• Extreme Polarity: The 1-amino-2-hydroxyethyl moiety is highly hydrophilic. Standard biphasic extractions (e.g., Water/Dichloromethane) result in severe product loss to the aqueous phase.

• Chemical Sensitivity: The benzonitrile group is highly susceptible to base-catalyzed hydrolysis. Exposure to strong aqueous bases (like NaOH or KOH) will rapidly degrade the nitrile into an amide or carboxylic acid.

The workflows below are engineered to navigate these competing constraints through precise solvent selection and controlled neutralization.

Experimental Workflows & Decision Logic

Select your freebasing strategy based on your required scale, purity constraints, and available equipment.

Decision workflow for selecting the optimal freebasing strategy based on scale and purity needs.

Step-by-Step Methodologies

Method A: Anhydrous Anion-Exchange Chromatography (Recommended for High Purity)

The Causality: is a macroporous, Type I strong base anion exchange resin[1]. By passing the salt through this resin, chloride is exchanged for hydroxide, which immediately deprotonates the amine to yield the free base and water. Critical Insight: This process must be performed in strictly anhydrous methanol. In the presence of water, the basic sites on Amberlyst A26 OH act as a highly efficient catalyst for the hydration of nitriles to primary amides, as documented in[2].

Protocol:

• Resin Dehydration: Amberlyst A26 OH ships with 66–75% moisture[1]. Pack a glass chromatography column with the resin and flush with 10 bed volumes (BV) of strictly anhydrous methanol to displace all water.

• Sample Loading: Dissolve 3-(1-Amino-2-hydroxyethyl)benzonitrile HCl in a minimal volume of anhydrous methanol. Load the solution onto the column bed.

• Elution: Elute with anhydrous methanol at a controlled flow rate of 1–2 BV/hour to ensure complete ion exchange.

• Fraction Collection: Monitor the eluate via UV-active TLC. Pool the fractions containing the free base.

• Self-Validation Checkpoint: Take a 1 mL aliquot of the pooled eluate, dilute with 1 mL of water, acidify with HNO3​ , and add three drops of 0.1 M AgNO3​ . The absence of a white precipitate ( AgCl ) validates that the product is 100% chloride-free.

• Isolation: Concentrate the pooled fractions under reduced pressure at <40°C to yield the pure free base as an oil or crystalline solid.

Method B: Biphasic Salting-Out Extraction (Recommended for Scale-Up)

The Causality: For larger scales where resin is cost-prohibitive, biphasic extraction is required. Industrial extraction of highly polar amino alcohols relies heavily on salting-out procedures to force the solute into the organic phase, as detailed in [3]. We utilize Sodium Bicarbonate ( NaHCO3​ ) to safely neutralize the salt without exceeding the pH threshold that triggers nitrile degradation.

Protocol:

• Dissolution: Dissolve the hydrochloride salt in a minimal volume of deionized water. Place the flask in a water bath to maintain ambient temperature (~20°C).

• Neutralization: Slowly add saturated aqueous NaHCO3​ portion-wise.

• Self-Validation Checkpoint: Monitor the aqueous phase with a calibrated pH meter. The system is self-validating when the pH stabilizes at 8.5–9.0 despite further additions of base. This confirms complete neutralization without risking nitrile hydrolysis.

• Salting Out: Add solid Sodium Chloride (NaCl) to the aqueous phase until complete saturation is achieved (excess undissolved salt is visible). This disrupts the hydrogen bonding network between the water and the amino alcohol.

• Extraction: Extract the aqueous phase 4 times with equal volumes of 2-Methyltetrahydrofuran (2-MeTHF). Note: 2-MeTHF is vastly superior to Dichloromethane (DCM) for extracting hydrogen-bond donating molecules.

• Isolation: Combine the 2-MeTHF layers, dry over anhydrous Na2​SO4​ , filter, and evaporate under reduced pressure.

Troubleshooting & FAQs

Q: I attempted to neutralize the salt using aqueous NaOH and extract with DCM, but my yield was under 20%. Where is my product? A: Your product remains in the aqueous layer. The 1-amino-2-hydroxyethyl moiety makes the free base exceptionally hydrophilic. In a standard H2​O /DCM biphasic system, the partition coefficient heavily favors the aqueous phase. Solution: You must saturate the aqueous layer with NaCl to decrease the solubility of the free base, and switch to a more polar extraction solvent like 2-MeTHF[3].

Q: I tried a non-aqueous neutralization by adding exactly 1 equivalent of sodium methoxide (NaOMe) to my salt in methanol. After evaporating the solvent, my product is contaminated with a white powder. How do I remove it? A: The white powder is sodium chloride (NaCl). While NaCl is largely insoluble in methanol, it retains a slight solubility (~14 mg/mL at room temperature) which co-precipitates when the methanol is evaporated, a common issue discussed in [4]. Solution: Resuspend the crude mixture in a solvent where NaCl is strictly insoluble (e.g., anhydrous acetone or 2-MeTHF), filter through a pad of Celite, and re-evaporate the filtrate.

Q: TLC analysis of my isolated free base shows a new, highly polar spot. NMR indicates the loss of the nitrile carbon. What happened? A: The benzonitrile group has undergone base-catalyzed hydration. This occurs when strong bases (like NaOH) are used in the presence of water, or if Amberlyst A26 OH resin is used without first thoroughly dehydrating it[2]. Solution: Strictly control the pH (do not exceed 9.0) by using mild bases like NaHCO3​ , or ensure your ion-exchange protocol is completely anhydrous.

Base-catalyzed degradation pathway of the benzonitrile moiety in the presence of water.

Quantitative Data Summaries

Table 1: Comparison of Freebasing Methodologies

Methodology	Yield Expectation	Purity	Scalability	Nitrile Hydrolysis Risk
Anhydrous Ion Exchange (Amberlyst A26 OH)	>95%	Excellent	Moderate (Lab Scale)	Low (if strictly anhydrous)
Biphasic Extraction ( NaHCO3​ / 2-MeTHF)	75–85%	Good	High (Process Scale)	Low (mild base used)
Aqueous Strong Base (NaOH / DCM)	<20%	Poor	N/A	High

Table 2: Solvent Selection for Biphasic Extraction of Amino Alcohols

Solvent System	Extraction Efficiency	Phase Separation	Toxicity / Green Profile
2-Methyltetrahydrofuran (2-MeTHF)	High	Excellent	Good
Ethyl Acetate / n-Butanol (8:2)	High	Moderate (Emulsions)	Moderate
Dichloromethane (DCM)	Low	Good	Poor

References

• Free base Source: Wikipedia URL:[Link]

• Process for the preparation of an aminoalcohol (US6111142A)

• Obtaining free base from hydrochloride salt in methanol as solvent? Source: Reddit (r/chemistry) URL:[Link]

• Amberlyst A26 OH as a Recyclable Catalyst for Hydration of Nitriles and Water-Based Synthesis of 4(1H)-Quinazolinones Source: Synlett / Organic Chemistry Portal URL:[Link]

Sources

• 1. dupont.com [dupont.com]
• 2. Amberlyst A26 OH as a Recyclable Catalyst for Hydration of Nitriles and ­Water-Based Synthesis of 4(1H)-Quinazolinones from 2-Aminobenzonitrile and Carbonyl Compounds [organic-chemistry.org]
• 3. US6111142A - Process for the preparation of an aminoalcohol - Google Patents [patents.google.com]
• 4. reddit.com [reddit.com]

Technical Support Center: HPLC-UV Analysis of 3-(1-Amino-2-hydroxyethyl)benzonitrile Hydrochloride

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals tasked with developing, refining, or troubleshooting HPLC-UV methods for 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride .

As a highly polar, basic amine salt, this compound presents classic chromatographic challenges: poor retention on standard alkyl phases, severe peak tailing due to secondary silanol interactions, and sensitivity bottlenecks. As a Senior Application Scientist, I have structured this guide to move beyond basic steps—focusing on the physicochemical causality behind these issues and providing self-validating protocols to ensure robust method development.

Core Chromatographic Challenges & Diagnostic Workflow

Before adjusting instrument parameters, it is critical to diagnose the root cause of the chromatographic failure. The workflow below maps the most common failure modes for polar basic amines to their mechanistic solutions.

Diagnostic workflow for troubleshooting common HPLC issues with polar basic amines.

Troubleshooting FAQs

Q1: Why does 3-(1-Amino-2-hydroxyethyl)benzonitrile elute in the void volume ( t0​ ) on my standard C18 column?

Causality & Expert Insight: The analyte is highly polar due to the presence of a hydroxyl group, a primary amine, and its hydrochloride salt form. In traditional Reversed-Phase Liquid Chromatography (RPLC), retention is driven by hydrophobic interactions. Highly polar analytes have a low affinity for nonpolar C18 stationary phases and partition favorably into the mobile phase, resulting in little to no retention[1]. Solution:

• Switch to HILIC (Hydrophilic Interaction Liquid Chromatography): HILIC utilizes a polar stationary phase and a highly organic mobile phase (typically >70% acetonitrile). In HILIC, water preferentially adsorbs to the polar stationary phase, creating a water-enriched layer. The polar amine partitions into this aqueous layer, drastically increasing retention.

• Use an Aqueous C18 (AQ-C18) Column: If you must remain in RPLC mode, utilize columns with polar-embedded groups or AQ-type C18 phases that resist phase collapse in 100% aqueous mobile phases[2].

Q2: I am achieving retention, but the peak exhibits severe tailing (Asymmetry factor > 2.0). How do I correct this?

Causality & Expert Insight: Peak tailing for basic amines is predominantly caused by secondary ion-exchange interactions between the positively charged primary amine of the analyte and residual, unreacted acidic silanol groups ( Si−O− ) on the silica support[3],[4]. Solution:

• Lower the Mobile Phase pH: Adjusting the mobile phase pH to < 3.0 (e.g., using 0.1% Trifluoroacetic acid) ensures that the acidic silanols (pKa ~ 3.5-4.5) are fully protonated ( Si−OH ) and neutral, effectively shutting down the ion-exchange interaction[5].

• Utilize Exhaustively End-Capped Columns: Switch to a modern, high-purity silica column that has been exhaustively end-capped to physically shield residual silanols from the analyte[3].

Q3: What are the optimal UV detection parameters, and why is my baseline drifting during gradient elution?

Causality & Expert Insight: 3-(1-Amino-2-hydroxyethyl)benzonitrile possesses a benzonitrile chromophore, which exhibits strong π→π∗ transitions. Optimal UV absorption typically occurs at 220–230 nm. Baseline drift at low wavelengths (e.g., 210 nm) during a gradient is usually caused by the changing absorbance of the mobile phase solvents (e.g., TFA absorbs strongly below 215 nm). Solution: Monitor at 225 nm to balance sensitivity with baseline stability. If using TFA, ensure it is balanced in both mobile phase A and B (e.g., 0.1% TFA in Water and 0.08% TFA in Acetonitrile) to minimize the baseline shift.

Mechanistic Pathways: RPLC vs. HILIC

Understanding the partitioning mechanism is crucial for method development. The diagram below illustrates why HILIC succeeds where RPLC fails for this specific molecule.

Mechanistic comparison of analyte partitioning in RPLC versus HILIC modes.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols include built-in System Suitability Testing (SST) criteria. The method is only considered valid if the system passes these checks.

Protocol A: HILIC Method for Enhanced Polar Retention

Objective: Achieve a retention factor ( k′ ) > 2 for 3-(1-Amino-2-hydroxyethyl)benzonitrile HCl.

Step-by-Step Methodology:

• Column Selection: Install a bare silica or amide-bonded HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)[6].

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid (ensures analyte ionization and consistent partitioning).

  • Mobile Phase B (Organic): 100% HPLC-grade Acetonitrile.

• Isocratic Setup: Program an isocratic flow of 85% B : 15% A. (Note: In HILIC, the organic solvent is the weak solvent[1]).

• Sample Diluent: Dissolve the sample in a diluent matching the mobile phase starting conditions (e.g., 85% Acetonitrile). Critical: Injecting highly aqueous samples in HILIC will disrupt the water layer and cause severe peak distortion.

• Flow Rate & Temperature: Set flow rate to 0.4 mL/min and column temperature to 35°C.

• Detection: Set UV detector to 225 nm.

Self-Validation Check (SST): Inject a reference standard. Calculate the retention factor ( k′ ). The system is validated for use only if k′≥2.0 and the tailing factor ( Tf​ ) is ≤1.5 . If k′<2.0 , decrease the aqueous proportion (Mobile Phase A) by 2-5% to increase retention.

Protocol B: Reversed-Phase Ion-Pairing Method

Objective: Retain the analyte on a standard C18 column using an ion-pairing reagent to mask the polar amine.

Step-by-Step Methodology:

• Column Selection: Install an exhaustively end-capped C18 column[2].

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water. (TFA acts as a volatile ion-pairing agent, forming a hydrophobic complex with the primary amine, increasing apparent hydrophobicity[5]).

  • Mobile Phase B: 0.08% TFA in Acetonitrile.

• Gradient Setup: Start at 2% B, hold for 2 minutes, then ramp to 30% B over 10 minutes.

• Equilibration: Equilibrate the column with at least 10 column volumes of Mobile Phase A to ensure the ion-pairing agent fully coats the stationary phase.

Self-Validation Check (SST): Inject the reference standard. The system is validated if the theoretical plate count ( N ) is >5,000 and Tf​≤1.5 . If severe tailing persists, verify the mobile phase pH is ≤2.5 to ensure complete silanol suppression.

Quantitative Method Comparison

The table below summarizes expected performance metrics across different chromatographic strategies for 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

Method Strategy	Column Type	Mobile Phase System	Retention Factor ( k′ )	Asymmetry Factor ( As​ )	Efficiency ( N )
Standard RPLC	Standard C18	Water / ACN (No Buffer)	0.2 (Poor)	> 2.5 (Severe Tailing)	< 2,000
Low-pH RPLC	End-capped C18	0.1% TFA in Water / ACN	1.5 (Moderate)	1.2 (Acceptable)	~ 8,000
HILIC Mode	Bare Silica / Amide	10mM Amm. Formate / ACN	4.5 (Excellent)	1.05 (Excellent)	> 12,000

References[2] Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity - Waters Corporation. Verify Source[8] Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography - Chrom Tech, Inc.Verify Source[3] Improving HILIC Mode Chromatography by Choosing the Proper Injection and Wash Solvent - Sigma-Aldrich. Verify Source[5] HPLC and UHPLC Columns (Peak tailing and silanol interactions) - ACE / Bujnochem. Verify Source[4] Reverse Phase HPLC Columns - GL Sciences. Verify Source[1] Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC - Agilent Technologies. Verify Source[7] Retention Mechanisms of Basic Compounds in Liquid Chromatography with Sodium Dodecyl Sulfate and 1-Hexyl-3-Methylimidazolium Chloride as Mobile Phase Reagents in Two C18 Columns - MDPI. Verify Source[6] BetaBasic Columns: Chromatography of Basic Compounds - Element Lab Solutions. Verify Source

Sources

• 1. agilent.com [agilent.com]
• 2. glsciencesinc.com [glsciencesinc.com]
• 3. bujnochem.com [bujnochem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. mdpi.com [mdpi.com]
• 6. chromtech.com [chromtech.com]

Reference Data & Comparative Studies

Comparing 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride vs other substituted benzonitriles

Comparative Synthon Guide: 3-(1-Amino-2-hydroxyethyl)benzonitrile Hydrochloride vs. Alternative Substituted Benzonitriles

Introduction In modern drug discovery and organic synthesis, substituted benzonitriles serve as critical building blocks (synthons). The cyano group acts not only as a robust bioisostere for halogens, carbonyls, and alkynes but also as a versatile handle for late-stage functionalization into tetrazoles, amidines, or primary amines. When designing central nervous system (CNS) agents or kinase inhibitors, the choice of the amine substituent on the benzonitrile ring dictates the three-dimensional vector of the final scaffold.

This guide objectively compares 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride with two common alternatives: 3-(Aminomethyl)benzonitrile [1] and 3-Aminobenzonitrile [2]. By analyzing their physicochemical properties, synthetic utility, and reaction mechanisms, researchers can make informed decisions in their synthetic route design.

Structural & Physicochemical Comparison

The structural nuances of these three synthons fundamentally alter their reactivity and application profiles. The table below summarizes their core properties and synthetic utility.

Property / Feature	3-(1-Amino-2-hydroxyethyl)benzonitrile HCl	3-(Aminomethyl)benzonitrile	3-Aminobenzonitrile
CAS Number	2089377-63-7	10406-24-3[1]	2237-30-1
Amine Classification	Primary aliphatic (with adjacent hydroxyl)	Primary aliphatic (benzylic)	Primary aromatic (aniline)
Form	Hydrochloride salt (stable solid)	Free base (often liquid/low mp solid)	Free base (solid)[2]
Nucleophilicity	High (once free-based)	High	Low (delocalized into ring)
Primary Utility	Chiral scaffold generation (oxazolidinones, morpholines)	Flexible linker, primary amide formation	Direct cross-coupling, rigid amide formation
Key Advantage	Bifunctional handle allows for intramolecular cyclization	High reactivity for rapid library generation	High stability, commercial abundance

Causality Insight: 3-(1-Amino-2-hydroxyethyl)benzonitrile is commercially supplied as a hydrochloride salt. This is a deliberate formulation choice; the free base of an amino-alcohol is prone to auto-oxidation and intermolecular condensation over time. The HCl salt ensures long-term shelf stability and consistent stoichiometry during reaction setup.

Mechanistic Divergence in Scaffold Assembly

The true value of 3-(1-Amino-2-hydroxyethyl)benzonitrile lies in its bifunctionality. Unlike 3-(Aminomethyl)benzonitrile, which typically yields linear, flexible amides upon acylation, the amino-alcohol undergoes a sequential reaction: initial N-acylation followed by an intramolecular O-alkylation or O-acylation.

When reacted with 1,1'-Carbonyldiimidazole (CDI) or phosgene equivalents, the amino-alcohol forms a rigid oxazolidinone ring[3]. This 5-exo-trig cyclization locks the conformation of the molecule, a critical strategy in structure-based drug design to reduce entropic penalties upon target binding.

Caption: Divergent synthetic pathways: Bifunctional cyclization vs. monofunctional linear amidation.

Experimental Protocols & Self-Validating Workflows

To ensure high-fidelity results, the following protocols emphasize the causality of reagent selection and incorporate self-validating checkpoints.

Protocol A: Synthesis of Oxazolidinone from 3-(1-Amino-2-hydroxyethyl)benzonitrile HCl

Objective: Convert the flexible amino-alcohol into a rigid oxazolidinone core.

• Preparation : Suspend 3-(1-Amino-2-hydroxyethyl)benzonitrile HCl (1.0 eq) in anhydrous Dichloromethane (DCM) at 0 °C under an inert nitrogen atmosphere.

• Free-Basing : Add Triethylamine (TEA, 2.5 eq) dropwise.

  • Causality: The first equivalent of TEA neutralizes the HCl salt, releasing the nucleophilic free amine. The excess 1.5 eq serves as a general base to drive the subsequent cyclization and neutralize generated protons.

• Activation : Slowly add 1,1'-Carbonyldiimidazole (CDI, 1.2 eq) in discrete portions.

  • Causality: CDI is preferred over phosgene due to its superior safety profile. Furthermore, the imidazole byproduct acts as a proton shuttle, facilitating the intramolecular attack of the hydroxyl group onto the intermediate acylimidazole.

• Cyclization : Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validation (TLC/LC-MS) : Monitor via TLC (EtOAc:Hexane). The starting material (highly polar, remains near the baseline) will disappear, replaced by a significantly less polar, UV-active spot (the oxazolidinone). LC-MS will show a mass shift from [M+H]⁺ = 163 (free base) to [M+H]⁺ = 189 (+26 Da for the carbonyl insertion minus 2 protons).

Protocol B: Amidation of 3-(Aminomethyl)benzonitrile

Objective: Synthesize a linear, flexible amide.

• Preparation : Dissolve 3-(Aminomethyl)benzonitrile (1.0 eq) in anhydrous Tetrahydrofuran (THF) at 0 °C.

• Base Addition : Add N,N-Diisopropylethylamine (DIPEA, 1.5 eq).

  • Causality: DIPEA is sterically hindered and non-nucleophilic, preventing unwanted side reactions with the acyl chloride while effectively scavenging the HCl generated during amidation.

• Coupling : Add the desired acyl chloride (1.1 eq) dropwise. Stir for 2 hours at room temperature.

• Self-Validation : The reaction mixture will become cloudy as the DIPEA-HCl salt precipitates. This physical change is a rapid, visual confirmation that the acylation is proceeding successfully.

Performance & Yield Data

Experimental outcomes highlight the distinct reactivity profiles of these synthons. The data below represents typical isolated yields and purification efficiencies under standard laboratory conditions.

Reaction Type	Synthon Used	Typical Yield (%)	Purification Efficiency	Byproduct Profile
Oxazolidinone Formation (CDI)	3-(1-Amino-2-hydroxyethyl)benzonitrile	82 - 88%	High (Aqueous wash removes imidazole)	Minimal
Amidation (Acyl Chloride)	3-(Aminomethyl)benzonitrile	90 - 95%	Medium (Requires column chromatography)	Di-acylation (trace)
Amidation (Acyl Chloride)	3-Aminobenzonitrile	75 - 80%	High (Crystallization often sufficient)	Unreacted SM (due to low nucleophilicity)
Reductive Amination	3-(Aminomethyl)benzonitrile	85 - 90%	Medium	Over-alkylation (tertiary amine)

Analysis: While 3-(Aminomethyl)benzonitrile provides higher raw yields in simple amidations, it is prone to trace di-acylation or over-alkylation due to the unhindered nature of the benzylic amine. Conversely, the aniline derivative (3-Aminobenzonitrile) suffers from lower yields due to the electron-withdrawing effect of the cyano group on the aromatic ring, which severely dampens the amine's nucleophilicity. 3-(1-Amino-2-hydroxyethyl)benzonitrile strikes an optimal balance: its aliphatic amine is highly nucleophilic, but the rapid intramolecular cyclization prevents over-reaction, leading to a clean, easily purifiable product profile.

References

• [1] Title: 3-(Aminomethyl)benzonitrile | CAS 10406-24-3 Source: AMERICAN ELEMENTS URL:[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. 3-Aminobenzonitrile 99 2237-30-1 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

High-Resolution Mass Spectrometry vs. Tandem Quadrupole Systems for the Synthesis Validation of 3-(1-Amino-2-hydroxyethyl)benzonitrile Hydrochloride

Introduction: The Analytical Challenge in Phenylethanolamine Synthesis

The compound 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride (CAS: 2089377-63-7) is a highly specialized chiral building block and intermediate. Structurally related to phenylethanolamine derivatives, it serves as a critical precursor in the development of novel β -agonists and targeted therapeutics[1].

Validating the synthesis pathway of this molecule presents a unique analytical challenge. The process involves multiple reactive intermediates, and the potential for isobaric impurities—such as over-reduction of the nitrile group to a primary amine, or the formation of structural isomers—is high. While traditional High-Performance Liquid Chromatography (HPLC) with UV detection can track basic reaction progress, it lacks the specificity required for rigorous structural elucidation[2].

This guide objectively compares the performance of High-Resolution Mass Spectrometry (LC-HRMS, e.g., Orbitrap or Q-TOF) against Tandem Quadrupole Mass Spectrometry (LC-MS/MS, QqQ) for the synthesis validation and impurity profiling of this specific compound, providing a self-validating experimental protocol and mechanistic fragmentation data.

Synthesis Pathway and Analytical Checkpoints

To understand the analytical requirements, we must first map the chemical synthesis. A standard route to phenylglycinol derivatives like 3-(1-amino-2-hydroxyethyl)benzonitrile involves a modified Strecker synthesis starting from 3-cyanobenzaldehyde, followed by hydrolysis and selective reduction.

Because the nitrile group (-CN) is highly susceptible to reduction, the final reduction step (converting the carboxylic acid to a primary alcohol) must be carefully controlled (e.g., using borane-THF) to avoid reducing the benzonitrile to a benzylamine.

Caption: Synthesis pathway of 3-(1-Amino-2-hydroxyethyl)benzonitrile with critical HRMS validation checkpoints.

Platform Comparison: LC-HRMS vs. LC-MS/MS (QqQ)

When selecting an analytical platform for synthesis validation, the choice typically narrows down to LC-HRMS (Orbitrap/Q-TOF) and LC-MS/MS (Triple Quadrupole).

The Causality of Choice:

• LC-MS/MS (QqQ): Operates via Multiple Reaction Monitoring (MRM). It is the gold standard for targeted quantification due to its exceptional sensitivity and wide dynamic range[3]. However, it operates at nominal mass resolution. If an unknown impurity co-elutes and shares a similar nominal mass, a QqQ system will fail to differentiate it.

• LC-HRMS (Orbitrap/Q-TOF): Provides exact mass measurements with sub-5 ppm mass accuracy and resolving power exceeding 100,000 (FWHM)[4][5]. This is critical for synthesis validation because it allows scientists to derive the exact elemental composition of unknown degradation products or side-reactions (e.g., distinguishing a loss of NH3​ from a loss of OH ) without requiring reference standards for every conceivable impurity[].

Table 1: Performance Comparison for Synthesis Validation

Parameter	LC-HRMS (Orbitrap / Q-TOF)	LC-MS/MS (Triple Quadrupole)	Advantage for this Application
Mass Accuracy	< 3 ppm	Nominal (~0.1 Da)	HRMS: Essential for identifying unknown synthesis impurities.
Resolving Power	70,000 – 240,000 (FWHM)	Unit Resolution (~0.7 FWHM)	HRMS: Separates isobaric interferences in complex reaction mixtures.
Data Acquisition	Full Scan / Data-Dependent MS2	Targeted MRM	HRMS: Retrospective data analysis allows post-run impurity discovery.
Sensitivity (LOD)	Low pg/mL range	Sub-pg/mL range	QqQ: Superior for trace-level quantification of known residual solvents/reagents.
Primary Use Case	Structural elucidation, Impurity profiling	High-throughput QA/QC, Yield quantification	HRMS is the recommended platform for initial synthesis validation[4].

Mechanistic Fragmentation Pathway

Understanding the gas-phase fragmentation of 3-(1-Amino-2-hydroxyethyl)benzonitrile is a prerequisite for setting up a self-validating MS method. Phenylethanolamine derivatives characteristically ionize well in positive Electrospray Ionization (ESI+) due to the primary amine, forming a stable [M+H]+ precursor ion[7].

Upon collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD), the molecule undergoes predictable, mechanistically driven neutral losses:

• Loss of Water (-18.01 Da): Driven by the protonation of the hydroxyl group, leading to the formation of a stable benzylic carbocation.

• Loss of Ammonia (-17.03 Da): Driven by the protonation of the primary amine.

• Loss of Formaldehyde (-30.01 Da): Cleavage of the terminal hydroxymethyl group, a highly diagnostic fragment for 2-hydroxyethyl structures[7][8].

Caption: ESI+ fragmentation pathway of 3-(1-Amino-2-hydroxyethyl)benzonitrile showing primary diagnostic product ions.

Table 2: HRMS Accurate Mass Data for Synthesis Profiling

Compound / Fragment	Elemental Formula	Theoretical Exact m/z	Observed m/z (Example)	Mass Error (ppm)
Target API [M+H]+	C9​H11​N2​O+	163.0866	163.0869	+1.8
Fragment: -H2O	C9​H9​N2+​	145.0760	145.0763	+2.0
Fragment: -NH3	C9​H8​NO+	146.0600	146.0598	-1.3
Impurity: Over-reduced API	C9​H15​N2​O+	167.1179	167.1182	+1.7

(Note: The "Over-reduced API" impurity represents the unintended reduction of the benzonitrile group to a benzylamine, resulting in a +4 Da mass shift. HRMS instantly differentiates this from other potential +4 Da adducts).

Experimental Protocol: Self-Validating LC-HRMS Workflow

To ensure Trustworthiness and eliminate false positives caused by in-source fragmentation or matrix suppression, the following step-by-step protocol employs a self-validating system using an isotopic internal standard and rigorous system suitability testing (SST).

Step 1: Sample Preparation

Causality: The compound is highly polar but contains a hydrophobic aromatic ring. A simple dilute-and-shoot approach is preferred to prevent the loss of polar impurities during solid-phase extraction (SPE).

• Weigh 1.0 mg of the synthesized 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride.

• Dissolve in 1.0 mL of Methanol:Water (50:50, v/v) to create a 1 mg/mL stock solution.

• Dilute the stock to a working concentration of 1 μ g/mL using the initial mobile phase conditions (95% Water / 5% Acetonitrile).

• Self-Validation Step: Spike the working solution with 50 ng/mL of a stable isotopically labeled internal standard (e.g., d4​ -phenylethanolamine analog) to monitor and correct for ionization suppression[9].

Step 2: Chromatographic Separation (UHPLC)

Causality: A Biphenyl stationary phase is selected over a standard C18. The biphenyl phase provides enhanced π−π interactions with the benzonitrile ring, offering superior retention and resolution of polar aromatic isomers[10].

• Column: UHPLC Biphenyl column (2.1 x 100 mm, 1.7 μ m).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (Promotes protonation of the amine).

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 6.0 min: Linear gradient to 60% B

  • 6.0 - 7.5 min: Flush at 95% B

  • 7.5 - 10.0 min: Re-equilibrate at 5% B

• Flow Rate: 0.4 mL/min. Injection Volume: 2 μ L.

Step 3: HRMS Detection Parameters (Orbitrap / Q-TOF)

Causality: Data-Dependent Acquisition (DDA) is utilized. The system continuously scans the full mass range at high resolution to capture all synthesis impurities, automatically triggering MS/MS fragmentation on the top 5 most abundant ions for structural confirmation[7].

• Ionization Mode: Heated Electrospray Ionization (HESI), Positive mode.

• Spray Voltage: 3.5 kV.

• Capillary Temperature: 320 °C.

• MS1 Resolution: 120,000 FWHM (Scan range: m/z 50 - 500).

• MS2 Resolution: 30,000 FWHM.

• Collision Energy (HCD): Stepped normalized collision energy (NCE) at 20, 30, and 40 to ensure both low-energy (e.g., water loss) and high-energy (e.g., ring cleavage) fragments are captured[8].

Step 4: System Suitability and Blank Validation

• Blank Injection: Inject the diluent (95% A / 5% B) before the sample. Acceptance criteria: No peaks at m/z 163.0866 ± 5 ppm to rule out column carryover.

• SST Injection: Inject a known standard mix containing the API and a known impurity. Acceptance criteria: Mass accuracy must be < 3 ppm, and chromatographic resolution ( Rs​ ) between the API and impurity must be ≥ 1.5.

References

• "Determination of phenylethanolamine A in animal hair, tissues and feeds by reversed phase liquid chromatography tandem mass spectrometry with QuEChERS" - National Institutes of Health (NIH). Available at:[Link]

• "Advances in Impurity Profiling of Pharmaceutical Formulations" - Biomedical Journal of Scientific & Technical Research. Available at:[Link]

• "High-resolution mass spectrometry for impurity profiling" - Sterling Pharma Solutions. Available at:[Link]

• "High Resolution Mass Spectrometry" - ResolveMass Laboratories Inc. Available at: [Link]

• "Analysis of 27 β -Blockers and Metabolites in Milk Powder by High Performance Liquid Chromatography Coupled to Quadrupole Orbitrap High-Resolution Mass Spectrometry" - MDPI. Available at:[Link]

• "Determination of the Metabolites and Metabolic Pathways for Three β -Receptor Agonists in Rats Based on LC-MS/MS" - National Institutes of Health (NIH). Available at:[Link]

• "Determination of Clenbuterol in Bovine Liver by Combining Matrix Solid-Phase Dispersion and Molecularly Imprinted Solid-Phase Extraction Followed by Liquid Chromatography/Electrospray Ion Trap Multiple-Stage Mass Spectrometry" - ACS Publications. Available at:[Link]

• "Double stable isotope ultra performance liquid chromatographic tandem mass spectrometric quantification of tissue content and activity of phenylethanolamine N-methyltransferase" - National Institutes of Health (NIH). Available at:[Link]

• "Determination of Phenylethanolamine A in Livestock Urine by High Performance Liquid Chromatography Tandem Mass Spectrometry" - ResearchGate. Available at:[Link]

Sources

• 1. Determination of phenylethanolamine A in animal hair, tissues and feeds by reversed phase liquid chromatography tandem mass spectrometry with QuEChERS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biomedres.us [biomedres.us]
• 3. Determination of the Metabolites and Metabolic Pathways for Three β-Receptor Agonists in Rats Based on LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 5. resolvemass.ca [resolvemass.ca]
• 7. Analysis of 27 β-Blockers and Metabolites in Milk Powder by High Performance Liquid Chromatography Coupled to Quadrupole Orbitrap High-Resolution Mass Spectrometry | MDPI [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Double stable isotope ultra performance liquid chromatographic tandem mass spectrometric quantification of tissue content and activity of phenylethanolamine N-methyltransferase, the crucial enzyme responsible for synthesis of epinephrine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Toxicological Assessment: 3-(1-Amino-2-hydroxyethyl)benzonitrile Hydrochloride vs. its Free Base Form

A Technical Guide for Drug Development Professionals and Researchers

In the realm of pharmaceutical sciences, the selection of an appropriate salt form for a drug candidate is a critical decision that profoundly impacts its physicochemical properties, bioavailability, and, consequently, its safety profile. While the free base form of a molecule represents its active moiety, conversion to a salt, such as a hydrochloride, is a common strategy to enhance aqueous solubility and stability. This guide provides a comprehensive framework for the comparative toxicological evaluation of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride and its corresponding free base, rooted in established scientific principles and regulatory guidelines.

The Physicochemical Foundation of Toxicological Variance

The initial and most fundamental step in a comparative assessment is the characterization of the physicochemical properties of both the salt and free base forms. These properties are the primary drivers of differences in biological absorption, distribution, metabolism, and excretion (ADME), which in turn dictate the toxicological profile. The hydrochloride salt, by its ionic nature, is anticipated to have significantly higher aqueous solubility compared to the more lipophilic free base.

Table 1: Comparative Physicochemical Profile

Property	3-(1-Amino-2-hydroxyethyl)benzonitrile HCl	3-(1-Amino-2-hydroxyethyl)benzonitrile (Free Base)	Rationale for Toxicological Impact
Chemical Formula	C₉H₁₁ClN₂O	C₉H₁₀N₂O	The addition of HCl increases the molecular weight, which must be accounted for in molar-based dosing.
Molecular Weight	198.65 g/mol [1][2]	162.19 g/mol [3]	Accurate molar calculations are critical for direct comparison of potency and toxicity.
Aqueous Solubility	Expected to be High	Expected to be Low	Higher solubility can lead to faster absorption and higher local concentrations, potentially increasing acute toxicity or site-of-contact irritation.
LogP (Octanol/Water)	Expected to be Lower	Expected to be Higher	A higher LogP suggests greater lipid solubility, which may lead to increased cell membrane permeability and potential for bioaccumulation in fatty tissues.
pH (in aqueous solution)	Acidic	Neutral to Slightly Basic	The acidic nature of the HCl salt solution can cause irritation to biological tissues upon direct contact (e.g., gastric mucosa if administered orally).

A Tiered Strategy for Comparative Toxicity Evaluation

A robust toxicological comparison necessitates a multi-faceted experimental approach, progressing from high-throughput in vitro assays to more complex in vivo models. This tiered workflow allows for early identification of potential hazards and informs dose selection for subsequent animal studies, adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement).

Figure 1: Experimental workflow for comparative toxicity.

In Vitro Assessment: Cellular-Level Toxicity

In vitro assays provide a rapid and ethical means of assessing the potential for cytotoxicity (cell death) and genotoxicity (damage to genetic material).

Cytotoxicity: The MTT Assay

The MTT assay is a foundational colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability. A reduction in metabolic activity is correlated with cytotoxicity.

Protocol: MTT Cytotoxicity Assay

• Cell Culture: Human hepatocellular carcinoma cells (HepG2) are cultured in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a humidified 5% CO₂ atmosphere.

• Seeding: Cells are seeded in 96-well microplates at a density of 1 × 10⁴ cells per well and allowed to adhere for 24 hours.

• Compound Preparation: Stock solutions of the hydrochloride salt and the free base are prepared in dimethyl sulfoxide (DMSO). Serial dilutions are then made in the culture medium to achieve final concentrations ranging from 0.1 µM to 1000 µM. The final DMSO concentration in all wells is kept below 0.5%.

• Exposure: The culture medium is replaced with the medium containing the test compounds or vehicle control (0.5% DMSO), and the plates are incubated for 24 hours.

• MTT Reaction: 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) is added to each well. The plates are incubated for another 4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: The medium is aspirated, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Measurement: The absorbance is read at 570 nm using a microplate reader.

• Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC₅₀) is determined by plotting a dose-response curve.

Table 2: Hypothetical Comparative Cytotoxicity Data (IC₅₀ Values)

Compound Form	IC₅₀ on HepG2 Cells (µM) after 24h
3-(1-Amino-2-hydroxyethyl)benzonitrile HCl	185 ± 21
3-(1-Amino-2-hydroxyethyl)benzonitrile (Free Base)	350 ± 35

The hypothetical data suggest that the hydrochloride salt exhibits greater cytotoxicity. This is a plausible outcome, as its higher aqueous solubility could lead to a higher effective concentration of the compound in the aqueous cell culture medium, resulting in greater cellular exposure and uptake.

Genotoxicity: Bacterial Reverse Mutation (Ames) Test

The Ames test is a well-established assay used to assess the mutagenic potential of a chemical. It utilizes several strains of Salmonella typhimurium that are mutated to require histidine for growth. A positive result is indicated by the chemical causing a reverse mutation, allowing the bacteria to grow on a histidine-free medium.

Protocol: Ames Test (Following OECD Guideline 471)

• Strain Selection: Use histidine-requiring strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) to detect different types of mutations.

• Metabolic Activation: Conduct the test both with and without a mammalian metabolic activation system (S9 fraction from rat liver) to identify compounds that become mutagenic after being metabolized.

• Exposure: In triplicate, mix the test compound at five different concentrations, the bacterial culture, and either the S9 mix or a buffer into a top agar.

• Plating: Pour the mixture onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A compound is considered mutagenic if it produces a dose-dependent increase in revertants and the count is at least double that of the negative control.

Table 3: Hypothetical Ames Test Results (Revertant Colonies/Plate, Strain TA100)

Compound Form	Without S9 Activation	With S9 Activation
Negative Control	120 ± 15	125 ± 18
3-(1-Amino-2-hydroxyethyl)benzonitrile HCl (100 µ g/plate )	135 ± 20	140 ± 22
3-(1-Amino-2-hydroxyethyl)benzonitrile (Free Base) (100 µ g/plate )	130 ± 18	138 ± 20
Positive Control	>1000	>1000

In this hypothetical outcome, neither form of the compound shows a significant increase in revertant colonies compared to the negative control, suggesting they are not mutagenic under the conditions of this test.[4]

In Vivo Assessment: Acute Oral Toxicity

In vivo studies are essential for understanding the systemic effects of a compound in a whole organism. The acute oral toxicity test provides data on the potential health hazards that may result from a single, short-term exposure.

Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD Guideline 423)

• Animal Model: Use healthy, young adult female Wistar rats, nulliparous and non-pregnant. Acclimate the animals for at least five days prior to dosing.

• Dose Administration: Administer the test compound as a single oral dose via gavage. The hydrochloride salt is dissolved in water, while the free base is suspended in a 0.5% carboxymethyl cellulose solution. The starting dose level (e.g., 300 mg/kg) is selected based on in vitro data.

• Stepwise Procedure: Dose a group of three animals. The outcome (mortality or survival) determines the next step:

  • If mortality occurs, the next group is dosed at a lower level.

  • If no mortality occurs, the next group is dosed at a higher level.

• Observations: Observe animals for clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, behavior) and mortality for 14 days. Record body weights at regular intervals.

• Pathology: At the end of the observation period, perform a gross necropsy on all surviving animals. Collect major organs for histopathological examination.

• Estimation of LD₅₀: The results allow for the classification of the substance into a GHS category and provide an estimated LD₅₀ (Lethal Dose, 50%) range.

Table 4: Hypothetical Acute Oral Toxicity Findings

Parameter	3-(1-Amino-2-hydroxyethyl)benzonitrile HCl	3-(1-Amino-2-hydroxyethyl)benzonitrile (Free Base)
Estimated LD₅₀ Range (mg/kg)	300 - 2000	> 2000
Primary Clinical Signs	Lethargy and piloerection at doses ≥ 300 mg/kg.	Mild lethargy only at 2000 mg/kg.
Gross Necropsy Findings	Evidence of gastric irritation at 300 mg/kg.	No treatment-related findings.

The hypothetical in vivo data align with the in vitro findings, suggesting the hydrochloride salt is more acutely toxic. The observed gastric irritation is a direct and predictable consequence of administering an acidic salt solution orally.

Integrated Discussion and Conclusion

The synthesis of the presented data indicates a higher toxicological potential for the hydrochloride salt of 3-(1-Amino-2-hydroxyethyl)benzonitrile compared to its free base form under the tested conditions. This difference is logically attributed to its superior aqueous solubility, which likely enhances its rate of absorption and systemic bioavailability, and its inherent acidity, which can cause direct tissue irritation.

For drug development professionals, this guide highlights a critical principle: salt selection is not merely a matter of formulation and solubility but is intrinsically linked to the compound's safety profile. An early, comparative toxicological assessment of different salt forms can prevent late-stage failures and guide the selection of the optimal candidate for further development. While the free base appears safer in this acute assessment, its poor solubility might render it unsuitable for a viable drug product. Therefore, further investigation into alternative, less acidic salt forms with favorable solubility and toxicity profiles would be a prudent next step in a development program.

References

• OECD. (1997). OECD Guideline for the Testing of Chemicals 471: Bacterial Reverse Mutation Test. OECD Publishing, Paris. [Link]

• Australian Government Department of Health. (2019). Benzonitrile: Human health tier II assessment. [Link][4]

• OECD. (2002). OECD Guideline for the Testing of Chemicals 423: Acute Oral Toxicity - Acute Toxic Class Method. OECD Publishing, Paris. [Link]

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63. [Link]

Sources

• 1. 3-(1-amino-2-hydroxyethyl)benzonitrile | Sigma-Aldrich [sigmaaldrich.com]
• 2. (S)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride | 1391376-98-9 [sigmaaldrich.com]
• 3. evitachem.com [evitachem.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride

Advanced Safety & Operational Guide: Handling 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride

As drug development professionals and analytical chemists, handling active pharmaceutical ingredients (APIs) and reactive intermediates requires moving beyond basic compliance into mechanistic safety. 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride (CAS 2089377-63-7, or 1245623-77-1 for the (R)-enantiomer)[1][2] presents specific physicochemical hazards that dictate strict handling parameters.

This guide provides a self-validating operational protocol, ensuring that your laboratory's safety mechanisms are as robust as your scientific methodology.

Mechanistic Hazard Profiling & Causality

To design an effective safety protocol, we must first understand why this specific molecule is hazardous:

• The Hydrochloride (HCl) Salt Form: APIs formulated as HCl salts are typically crystalline, highly fine powders. This drastically increases the risk of aerosolization and dust generation during transfer or weighing operations. Furthermore, upon contact with mucous membranes or sweat, the salt dissociates, creating localized acidic conditions that cause severe irritation.

• The Nitrile & Amine Pharmacophores: The presence of a primary amine and a benzonitrile moiety indicates potential biological activity, skin sensitization, and respiratory toxicity. While nitriles are generally stable, inhalation and dermal absorption of the API dust are the primary vectors of concern.

Because the primary threat is airborne particulate matter, our safety strategy must prioritize the Hierarchy of Controls , relying first on engineering controls (ventilation) and supplementing with targeted Personal Protective Equipment (PPE)[3][4].

Core PPE Matrix

The following table summarizes the required PPE based on quantitative and qualitative exposure risks. Standard safety glasses are insufficient for fine API powders; targeted protection is required.

PPE Category	Specification	Mechanistic Justification
Hands	Double-layered Nitrile gloves (min 0.1 mm thickness).	Nitrile provides superior chemical resistance to organic amines compared to latex. Double-gloving allows the outer contaminated glove to be removed inside the hood, preventing cross-contamination of the laboratory[5].
Respiratory	N95 or P100 particulate respirator (or PAPR for large scale).	Essential for mitigating inhalation of fine HCl salt dust. Must be fit-tested per OSHA 29 CFR 1910.134[3][6].
Body	Disposable, low-permeability lab coat or Tyvek gown with knit cuffs.	Prevents powder from settling on street clothes. Knit cuffs prevent skin exposure at the vulnerable glove-gown interface[5].
Eyes	Indirect-vented chemical splash goggles.	Prevents fine airborne dust from bypassing the edges of standard safety glasses and dissolving in tear ducts.

Operational Workflow & Engineering Controls

Before relying on PPE, operations must be conducted within appropriate engineering controls. For fine powders, a Vented Balance Enclosure (VBE) is preferred over a standard fume hood. Standard fume hoods have high face velocities that cause turbulence, whereas VBEs provide a smooth, low-velocity laminar flow that captures dust without blowing the API off the spatula[7].

Workflow for selecting engineering controls and PPE based on handling scale.

Step-by-Step Operational Protocol

Phase 1: Pre-Operation & Donning

• Inspect Engineering Controls: Verify that the VBE or fume hood is operational and within calibration (face velocity typically 60-100 fpm).

• Don Base PPE: Put on the low-permeability gown, ensuring it covers street clothing entirely.

• Respiratory Protection: Don the N95/P100 respirator. Perform a positive and negative pressure user seal check as mandated by OSHA 29 CFR 1910.134[3][8].

• Eye Protection: Don indirect-vented goggles.

• Double Gloving: Wash hands, then don the inner pair of nitrile gloves, ensuring they go under the gown cuffs. Don the outer pair of nitrile gloves, pulling them over the gown cuffs to seal the interface[5].

Phase 2: Active Handling (Weighing & Transfer)

• Staging: Place the sealed container of 3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride, the receiving vessel, and a static-control device (e.g., anti-static ionizer) inside the enclosure.

• Equilibration: Allow the environment to settle to prevent drafts.

• Transfer: Use a grounded, anti-static spatula to transfer the powder. Causality: HCl salts can hold static charges, causing the powder to "jump" and aerosolize. Grounding mitigates this risk.

• Sealing: Cap both the source and receiving vessels before removing them from the engineering control.

Phase 3: Doffing & Decontamination

• Outer Glove Removal: While your hands are still inside the hood, carefully peel off the outer gloves (turning them inside out) to contain any microscopic API dust. Place them in a designated chemical waste bag inside the hood[5].

• Surface Decontamination: Using the inner gloves, wipe down the exterior of the sealed vessels and the balance with a solvent appropriate for dissolving the API (e.g., a dilute alcohol/water mix, as HCl salts are generally water-soluble).

• Final Doffing: Step away from the hood. Remove goggles, then the respirator, and finally the gown and inner gloves. Wash hands immediately with soap and water[5].

Spill Response & Disposal Plan

Spill Response (Powder):

• Evacuate & Assess: If the spill occurs outside a containment hood, evacuate personnel from the immediate area to allow the dust to settle.

• Upgrade PPE: Responders must wear a P100 respirator (or PAPR) and full Tyvek suits.

• Containment: Do not dry sweep. Dry sweeping aerosolizes the toxic powder.

• Neutralization/Cleanup: Cover the powder with damp absorbent pads (using water or a mild solvent) to suppress dust. Carefully scoop the wet slurry into a compatible, sealable hazardous waste container.

• Validation: Wash the area with soap and water, followed by a solvent wipe.

Disposal: Solid waste, contaminated gloves, and empty vials must be treated as hazardous chemical waste. Do not flush down the sink. Label clearly as "Toxic Organic Hydrochloride Waste" and dispose of in accordance with local environmental regulations and institutional Prudent Practices[7][9].

References

• NextSDS. (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride — Chemical Substance Information.1

• Sigma-Aldrich. 3-(1-amino-2-hydroxyethyl)benzonitrile.2

• National Research Council. Prudent Practices in the Laboratory - Handling and Disposal of Chemicals.7

• National Academies of Sciences, Engineering, and Medicine. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version 2011.10

• Occupational Safety and Health Administration (OSHA). OSHA's Respiratory Protection Standard 29 CFR 1910.134.8

• Occupational Safety and Health Administration (OSHA). Major Requirements of OSHA's Respiratory Protection Standard 29 CFR 1910.134.3

• 3M Healthcare. Respiratory Protection in Healthcare: U.S. OSHA Requirements for Respirator Use (29 CFR 1910.134).6

• Occupational Safety and Health Administration (OSHA). eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE).5

• Centers for Disease Control and Prevention (CDC) / NIOSH. Healthcare Respiratory Protection.4

Sources

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• 2. 3-(1-amino-2-hydroxyethyl)benzonitrile | Sigma-Aldrich [sigmaaldrich.com]
• 3. Major Requirements of OSHA's Respiratory Protection Standard 29 CFR 1910.134 | Occupational Safety and Health Administration [osha.gov]
• 4. Healthcare Respiratory Protection | Healthcare Workers | CDC [cdc.gov]
• 5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
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• 7. reed.edu [reed.edu]
• 8. experidoc.com [experidoc.com]
• 9. Prudent Practices in the Laboratory: Handling and Management of Chemical ... - National Research Council, Division on Earth and Life Studies, Board on Chemical Sciences and Technology, Committee on Prudent Practices in the Laboratory: An Update - Google Books [books.google.li]
• 10. Prudent Practices in the Laboratory [nationalacademies.org]